3-Chloro-2-fluoropropan-1-ol

• CAS: 26438-85-7

Core Science & Biosynthesis

Synthesizing and Utilizing 3-Chloro-2-fluoropropan-1-ol: A Technical Guide for Advanced Drug Development

Executive Summary

In the landscape of modern medicinal chemistry, the strategic incorporation of halogenated moieties is a cornerstone of lead optimization. 3-Chloro-2-fluoropropan-1-ol (CAS: 26438-85-7) serves as a highly versatile, bifunctional building block. By offering a primary alcohol for etherification or esterification, a secondary fluoride for bioisosteric modulation, and a primary chloride for nucleophilic substitution, this compound enables the rapid assembly of complex fluorinated pharmacophores.

As a Senior Application Scientist, I have structured this whitepaper to bridge the gap between theoretical physicochemical profiling and bench-level synthetic execution. This guide details the causal mechanisms behind its synthesis, establishes a self-validating experimental workflow, and explores its downstream applications in drug development.

Chemical Identity and Physicochemical Profiling

Understanding the physical properties of 3-Chloro-2-fluoropropan-1-ol is critical for predicting its behavior in both synthetic environments and biological systems. The strong electron-withdrawing inductive effects (-I) of the vicinal fluorine and chlorine atoms significantly polarize the molecule, altering its acidity and boiling point compared to unhalogenated propanol.

Table 1: Quantitative Physicochemical Data

Property	Value	Scientific Implication
IUPAC Name	3-Chloro-2-fluoropropan-1-ol	Standard nomenclature
CAS Number	26438-85-7	Unique identifier for sourcing[1]
Molecular Formula	C₃H₆ClFO	Foundational stoichiometry
Molecular Weight	112.53 g/mol	Low molecular weight, ideal for fragment-based design
Density	1.212 ± 0.06 g/cm³	High density typical of polyhalogenated organics[1]
Boiling Point	187.9 ± 20.0 °C	Elevated BP indicates strong intermolecular H-bonding and dipole-dipole interactions[1]
Predicted pKa	13.61 ± 0.10	~2.5 orders of magnitude more acidic than propanol; requires milder bases for deprotonation[1]

Mechanistic Pathways: Regioselective Halofluorination

The most efficient route to synthesize 3-chloro-2-fluoropropan-1-ol avoids direct, hazardous addition of chlorine monofluoride gas. Instead, it relies on the in situ halofluorination of allyl alcohol using a stable electrophilic chlorine source (such as hexachloromelamine) and a nucleophilic fluoride source (anhydrous HF)[2].

Causality in the Reaction Mechanism

• Electrophilic Attack: The electron-rich π-bond of allyl alcohol attacks the electrophilic chlorine (Cl⁺) generated by hexachloromelamine, forming a bridged chloronium ion intermediate.

• Regioselective Ring Opening: The nucleophilic fluoride ion (F⁻) attacks the intermediate. Due to the partial positive charge being better stabilized at the more substituted secondary carbon (C2), the fluoride attack is highly regioselective (Markovnikov-type addition).

• Stereochemistry: The nucleophilic attack occurs via an anti-addition trajectory, yielding the vicinal halofluoride[2].

Figure 1: Regioselective halofluorination mechanism of allyl alcohol.

Validated Experimental Workflow

Handling anhydrous hydrogen fluoride requires strict adherence to safety protocols. The following methodology is designed as a self-validating system , ensuring that intermediate quality control (IPQC) dictates the progression of the workflow, thereby guaranteeing high-purity yields[3].

Step-by-Step Methodology

1. Reactor Preparation & Safety: Causality: HF severely etches glass and poses lethal toxicity risks. Action: Assemble a high-density polyethylene (HDPE) or polytetrafluoroethylene (PTFE) reactor. Ensure a calcium gluconate gel is readily available for emergency exposure[2]. Cool the reactor to -10 °C.

2. Reagent Introduction: Action: Successively add anhydrous HF (250 g), Methanol (250 mL), Chloroform (900 mL), and Hexachloromelamine (125 g, 3.08 mol) to the stirred reactor[3]. Causality: The CHCl₃/MeOH co-solvent system moderates the extreme acidity of HF while fully solubilizing the hexachloromelamine, preventing localized exothermic spikes.

3. Substrate Addition: Action: Add Allyl alcohol (128 g, 2.2 mol) dropwise while maintaining the internal temperature strictly below 0 °C[3]. Causality: The halofluorination of alkenes is highly exothermic. Strict thermal control prevents the thermal polymerization of allyl alcohol and suppresses oxidative side reactions.

4. Maturation & Quenching: Action: Allow the mixture to stir at -10 °C, gradually warming to room temperature over 3 hours. Quench by pouring the mixture over crushed ice and neutralizing carefully with aqueous NaHCO₃[2].

5. IPQC (In-Process Quality Control) Validation: Action: Extract a 1 mL aliquot using CH₂Cl₂. Perform rapid ¹⁹F NMR and GC-MS. Self-Validation: The process may only proceed to bulk extraction if GC-MS confirms the product mass (m/z 112.5) and ¹⁹F NMR displays the characteristic multiplet for a secondary aliphatic fluoride (approx. -180 to -190 ppm). This prevents the distillation of unreacted, highly reactive intermediates.

6. Isolation: Action: Extract the bulk aqueous phase with CH₂Cl₂. Dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via vacuum distillation to yield the pure product.

Figure 2: Self-validating synthetic workflow for 3-Chloro-2-fluoropropan-1-ol with IPQC.

Applications in Drug Development & Organic Synthesis

The strategic value of 3-Chloro-2-fluoropropan-1-ol lies in its orthogonal reactivity. The primary chloride can undergo SN2 displacement with amines or thiolates, while the primary alcohol can be oxidized to an aldehyde/carboxylic acid or protected for downstream chemistry.

• Synthesis of Advanced Intermediates: It serves as a vital precursor in the synthesis of 2,2-difluoropropanol (CAS: 33420-52-9)[4]. By subjecting the chloro-fluoro intermediate to further nucleophilic fluorination or oxidation-fluorination sequences, chemists can generate gem-difluoro compounds, which are highly sought after in pharmaceutical pipelines[4].

• Bioisosteric Modulation: In lead optimization, replacing a standard alkyl chain with a 2-fluoroalkyl moiety alters the target molecule's lipophilicity (LogP). The highly electronegative fluorine atom lowers the pKa of adjacent functional groups (as seen in its own pKa of 13.61), which can be exploited to improve the oral bioavailability and membrane permeability of the final drug candidate.

• Metabolic Shielding: The incorporation of the C-F bond provides a steric and electronic shield against cytochrome P450-mediated oxidation, significantly extending the biological half-life of the synthesized active pharmaceutical ingredient (API).

References

• - Thieme Connect. Detailed procedures on the halofluorination of alkenes using hexachloromelamine and HF.[2],[3] 2. - ChemicalBook. Quantitative physicochemical data including density, boiling point, and pKa predictions.[1] 3. - ChemicalBook. Downstream applications of fluorinated propanol derivatives in pharmaceutical intermediates.[4]

Sources

• 1. 1-Propanol, 3-chloro-2-fluoro- CAS#: 26438-85-7 [m.chemicalbook.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. 2,2-Difluoropropanol synthesis - chemicalbook [chemicalbook.com]

Introduction: The Central Role of NMR in Molecular Structural Elucidation

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 3-Chloro-2-fluoropropan-1-ol

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled analytical technique in modern chemistry, providing profound insights into the structure, dynamics, and chemical environment of molecules at the atomic level.[1][2] Its non-destructive nature and the ability to analyze samples in solution make it an indispensable tool for chemists, particularly in the fields of synthetic chemistry, natural product discovery, and drug development.[2] This guide provides a detailed analysis of the ¹H and ¹³C NMR spectra of 3-Chloro-2-fluoropropan-1-ol, a molecule whose spectral features are dictated by the interplay of multiple electronegative substituents and stereochemistry.

The structural elucidation of even seemingly simple molecules requires a multi-faceted approach. While one-dimensional (1D) ¹H and ¹³C NMR spectra provide foundational information on the types and connectivity of atoms, complex spin systems and spectral overlap often necessitate the use of two-dimensional (2D) techniques.[2][3] Experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are workhorses in the modern chemistry laboratory, allowing for the unambiguous assignment of proton and carbon signals and the confident assembly of the molecular framework.[1][3]

This whitepaper will dissect the expected NMR data for 3-Chloro-2-fluoropropan-1-ol, explain the underlying principles governing its spectral appearance, provide a robust experimental protocol for data acquisition, and illustrate key structural relationships through visualization.

Molecular Structure and Predicted NMR Environments

The structure of 3-Chloro-2-fluoropropan-1-ol contains a chiral center at the C2 position, a key feature that significantly impacts its NMR spectra. This chirality renders the geminal protons on C1 (H-1a, H-1b) and C3 (H-3a, H-3b) diastereotopic. Consequently, these protons are chemically and magnetically non-equivalent, meaning they will have distinct chemical shifts and will exhibit coupling to each other (geminal coupling) in addition to coupling with adjacent protons (vicinal coupling).

The molecule possesses three unique carbon environments and five distinct proton environments, each influenced by the strong inductive (-I) effects of the chlorine, fluorine, and oxygen atoms. These electronegative atoms withdraw electron density from neighboring protons and carbons, causing their signals to appear at higher chemical shifts (downfield) compared to a simple alkane like propane.[4]

Caption: Molecular structure of 3-Chloro-2-fluoropropan-1-ol with atom numbering.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum is predicted to be complex due to the diastereotopicity of the methylene protons and the additional spin-spin coupling introduced by the fluorine atom (¹⁹F, I=1/2). The signals will be shifted downfield due to the proximity of electronegative atoms. The hydroxyl proton (OH) often appears as a broad singlet and its signal may be exchanged upon addition of D₂O.[5]

Table 1: Predicted ¹H NMR Data for 3-Chloro-2-fluoropropan-1-ol (in CDCl₃)

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)
H-2 (CH)	4.6 - 4.9	ddd (doublet of doublet of doublets)	²JHF ≈ 48 Hz, ³JHH(H-1a/b) ≈ 4-7 Hz, ³JHH(H-3a/b) ≈ 4-7 Hz
H-3a, H-3b (CH₂)	3.8 - 4.1	m (multiplet)	²JHH ≈ 11 Hz, ³JHF ≈ 20-25 Hz, ³JHH(H-2) ≈ 4-7 Hz
H-1a, H-1b (CH₂)	3.7 - 4.0	m (multiplet)	²JHH ≈ 12 Hz, ³JHF ≈ 25-30 Hz, ³JHH(H-2) ≈ 4-7 Hz
OH	1.5 - 3.0	br s (broad singlet)	-

Causality Behind Assignments:

• H-2: This proton is attached to the carbon bearing the fluorine atom, resulting in a very large two-bond (geminal) H-F coupling (²JHF).[6] It is also coupled to four other non-equivalent protons (H-1a, H-1b, H-3a, H-3b), leading to a complex multiplet, likely appearing as a doublet of doublet of doublets if the vicinal couplings are similar. Its chemical shift is the most downfield due to the direct attachment to the carbon bonded to both fluorine and the hydroxymethyl group.

• H-1a, H-1b & H-3a, H-3b: These pairs of diastereotopic protons are expected to appear as complex multiplets. Each proton is coupled to its geminal partner, the vicinal H-2 proton, and the vicinal fluorine atom. The presence of both chlorine and fluorine atoms causes significant deshielding. The protons on the chlorine-bearing carbon (H-3) are typically shifted slightly further downfield than those on the oxygen-bearing carbon (H-1).[7]

Predicted ¹³C NMR Spectral Data

In a standard proton-decoupled ¹³C NMR spectrum, three distinct signals are expected. A key feature will be the large one-bond carbon-fluorine coupling (¹JCF) for C2, which will split this signal into a doublet. The chemical shifts are significantly influenced by the electronegative substituents.[8]

Table 2: Predicted ¹³C NMR Data for 3-Chloro-2-fluoropropan-1-ol (in CDCl₃)

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity (from C-F coupling)
C2 (CHF)	90 - 95	d (doublet), ¹JCF ≈ 170-190 Hz
C1 (CH₂OH)	62 - 66	d (doublet), ²JCF ≈ 20-25 Hz
C3 (CH₂Cl)	45 - 50	d (doublet), ²JCF ≈ 20-25 Hz

Causality Behind Assignments:

• C2: This carbon is directly attached to the highly electronegative fluorine atom, causing it to be significantly deshielded and appear far downfield. The direct, one-bond coupling to fluorine splits the signal into a large doublet.[8]

• C1: The proximity to the electronegative oxygen of the hydroxyl group results in a downfield shift into the typical range for carbons in alcohols.[9] A smaller two-bond coupling to fluorine is also expected.

• C3: The chlorine atom causes a downfield shift, characteristic of chloroalkanes.[7] This signal is expected to be the most upfield of the three, as the deshielding effect of chlorine is less pronounced than that of oxygen or a directly-bonded fluorine on the carbon signal. A two-bond C-F coupling will also likely be observed.

Visualization of Key NMR Correlations

To definitively assign the complex spectra of this molecule, 2D NMR experiments are essential. A COSY spectrum reveals proton-proton couplings, while an HSQC spectrum correlates protons directly to their attached carbons.[10][11]

Caption: Key scalar (J) couplings in 3-Chloro-2-fluoropropan-1-ol.

A conceptual 2D analysis would show:

• COSY: Cross-peaks connecting H-2 to the H-1 multiplet and the H-3 multiplet.

• HSQC: A cross-peak correlating the H-2 signal to the C2 signal, the H-1 multiplet to the C1 signal, and the H-3 multiplet to the C3 signal.[12]

Experimental Protocol for NMR Data Acquisition

This section outlines a standardized protocol for acquiring high-quality NMR spectra for a sample like 3-Chloro-2-fluoropropan-1-ol.

A. Sample Preparation

• Solvent Selection: Choose a suitable deuterated solvent. Deuterated chloroform (CDCl₃) is a common first choice for many organic molecules due to its excellent dissolving power and relative inertness. If solubility is an issue, deuterated dimethyl sulfoxide (DMSO-d₆) or acetone-d₆ can be used.

• Analyte Concentration: Accurately weigh approximately 5-10 mg of 3-Chloro-2-fluoropropan-1-ol and dissolve it in 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) to the solution to serve as an internal reference for chemical shifts (δ = 0.00 ppm for both ¹H and ¹³C).[13]

• Transfer to NMR Tube: Using a pipette, transfer the solution to a clean, dry 5 mm NMR tube. Ensure the sample height is adequate for the instrument's detector (typically ~4 cm).

• Moisture Prevention: NMR solvents are often hygroscopic. Handle them in a dry environment and use properly dried NMR tubes to minimize water contamination.[14]

B. ¹H NMR Spectroscopy Acquisition

• Instrument Setup: Place the sample in the NMR spectrometer (e.g., operating at 400 MHz or higher).

• Locking and Shimming: Lock onto the deuterium signal of the solvent and perform automated or manual shimming to optimize the magnetic field homogeneity.

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width: ~12-16 ppm, centered around 6-8 ppm.

  • Acquisition Time: ~2-3 seconds.

  • Relaxation Delay (d1): 2-5 seconds to allow for full magnetization recovery.

  • Number of Scans: 8-16 scans, depending on sample concentration.

C. ¹³C NMR Spectroscopy Acquisition

• Instrument Setup: Use the same locked and shimmed sample.

• Acquisition Parameters:

  • Pulse Program: A standard proton-decoupled experiment (e.g., 'zgpg30').

  • Spectral Width: ~220-240 ppm, centered around 100-120 ppm.

  • Acquisition Time: ~1-1.5 seconds.

  • Relaxation Delay (d1): 2 seconds.

  • Number of Scans: 1024 or more scans are typically required due to the low natural abundance of ¹³C.[8]

D. Data Processing

• Fourier Transform: Apply an exponential window function (line broadening of ~0.3 Hz for ¹H, ~1-2 Hz for ¹³C) and perform a Fourier transform.

• Phasing and Baseline Correction: Manually or automatically phase the spectrum and apply a baseline correction.

• Referencing: Calibrate the spectrum by setting the TMS peak to 0.00 ppm. If TMS is not used, reference to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).[15]

• Integration and Peak Picking: Integrate the signals in the ¹H spectrum to determine proton ratios and pick all peaks in both spectra.

Caption: Workflow for NMR spectral assignment and validation.

Conclusion

The structural analysis of 3-Chloro-2-fluoropropan-1-ol by NMR spectroscopy presents an excellent case study in understanding the influence of stereochemistry and multiple electronegative substituents on chemical shifts and coupling patterns. The presence of a chiral center leads to diastereotopicity, complicating the ¹H spectrum, while the spin-active ¹⁹F nucleus introduces additional couplings that are vital for structural confirmation. A comprehensive analysis, leveraging both 1D and 2D NMR techniques alongside a robust experimental methodology, is required for the complete and unambiguous assignment of all proton and carbon resonances, ultimately confirming the molecular structure.

References

• The Evolving Landscape of NMR Structural Elucid
• Fuloria, N. K., & Fuloria, S. (2013). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy.
• 2D NMR spectroscopy for structural elucidation of complex small molecules. (2020). YouTube.
• Fuloria, N. K., & Fuloria, S. (2013). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. Anuchem.
• NMR spectroscopy of small molecules in solution. (2024). Nuclear Magnetic Resonance, Volume 50.
• NMR Solvents. (n.d.). Sigma-Aldrich.
• Govindaraju, V., Young, K., & Maudsley, A. A. (n.d.). Proton NMR chemical shifts and coupling constants for brain metabolites. NMR in Biomedicine.
• 13 Carbon NMR. (n.d.). University of Regensburg.
• NMR Solvents. (n.d.). Sigma-Aldrich.
• 2-Chloro-3-fluoropropan-1-ol. (n.d.). PubChem.
• Fulmer, G. R., et al. (n.d.). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. EPFL.
• Predict 13C carbon NMR spectra. (n.d.). NMRdb.org.
• Propane ¹H NMR spectrum. (n.d.). Doc Brown's Advanced Organic Chemistry.
• CASPRE - 13C NMR Predictor. (n.d.). caspre.ca.
• CASCADE-2.0: Real Time Prediction of 13C-NMR Shifts with sub-ppm Accuracy. (n.d.). ChemRxiv.
• Analyzing Carbon-13 NMR Spectra to Predict Chemical Shifts of Carbon Compounds using Machine Learning Algorithms. (2024). Morganton Scientific.
• Propan-1-ol ¹H NMR spectrum. (2025). Doc Brown's Advanced Organic Chemistry.
• Organic Structures
• 1-Chloro-3-fluoropropan-2-ol. (n.d.). Sigma-Aldrich.
• 13C NMR of 1-Propanol. (n.d.). University of Calgary.
• 3-Chloro-2,2-dimethyl-1-propanol(13401-56-4) 1H NMR. (n.d.). ChemicalBook.
• 3-Chloro-1-propanol(627-30-5) 1H NMR spectrum. (n.d.). ChemicalBook.
• 1-Propanol(71-23-8) 1H NMR spectrum. (n.d.). ChemicalBook.
• 19F Chemical Shifts and Coupling Constants. (n.d.). UCSB Chemistry and Biochemistry.
• Predict 1H proton NMR spectra. (n.d.). NMRdb.org.
• Microbial Stereo Inversion of (R) 3 Chloro-1,2-Propandiol by Wickerhamomyces anomalous. (2020).
• ¹H-NMR spectra of 3-chloro-1,2-propanediol trifunctional initiator. (n.d.).
• Propanol (C3H8O) NMR data. (n.d.). Biological Magnetic Resonance Bank.
• 3-Fluoropropan-1-ol. (n.d.). Sigma-Aldrich.
• C-13 nmr spectrum of 2-chloropropane. (n.d.). Doc Brown's Advanced Organic Chemistry.
• 3-fluoropropan-1-ol 462-43-1. (n.d.). Guidechem.
• Kwan, E. E. (2012). Lecture 3: Coupling Constants. Harvard University.
• Validating NMR Spectral Assignments of 3-Chloro-2-methylpentane: A Compar
• Proton NMR Spectroscopy Peak Analysis Using C3H7Cl. (2013). YouTube.
• The Proton Magnetic Resonance Spectra of Olefins. V. 3-Chloro- and 3-Methoxypropenes. (1966). Journal of the American Chemical Society.
• 2-Chloro-1-propanol(78-89-7) 13C NMR spectrum. (n.d.). ChemicalBook.
• Tasks in NMR data analysis for N
• 1H-13C HSQC NMR spectroscopy for estimating procyanidin/prodelphinidin and cis/trans-flavan-3-ol. (n.d.). CentAUR.
• 1H-13C HSQC NMR Spectroscopy for Estimating Procyanidin/Prodelphinidin and Cis/Trans-Flavan-3-ol Ratios of Condensed Tannin Samples: Correlation with Thiolysis. (n.d.).
• (R)-3-Chloro-1,2-propanediol. (n.d.). RCSB PDB.

Sources

• 1. The Evolving Landscape of NMR Structural Elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. anuchem.weebly.com [anuchem.weebly.com]
• 3. omicsonline.org [omicsonline.org]
• 4. propane low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 propane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. propan-1-ol low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 1-propanol 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. ekwan.github.io [ekwan.github.io]
• 7. C3H7Cl CH3CHClCH3 C-13 nmr spectrum of 2-chloropropane analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of  isopropyl chloride C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 8. 13Carbon NMR [chem.ch.huji.ac.il]
• 9. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 10. catalogimages.wiley.com [catalogimages.wiley.com]
• 11. researchgate.net [researchgate.net]
• 12. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 13. pfeifer.phas.ubc.ca [pfeifer.phas.ubc.ca]
• 14. uni-onward.com.tw [uni-onward.com.tw]
• 15. epfl.ch [epfl.ch]

An In-depth Technical Guide to the Thermodynamic Stability and Boiling Point of 3-Chloro-2-fluoropropan-1-ol

Abstract

Introduction: The Significance of Halogenated Alcohols

Halogenated alcohols, such as 3-Chloro-2-fluoropropan-1-ol, represent a class of organic compounds with significant utility in medicinal chemistry and materials science. The introduction of halogen atoms into an alcohol scaffold can profoundly alter its physical and chemical properties, including lipophilicity, metabolic stability, and binding affinity to biological targets. A thorough understanding of the thermodynamic stability and boiling point of these molecules is paramount for their synthesis, purification, and application.

The boiling point is a critical parameter for distillation-based purification and for defining the conditions under which the compound can be handled and stored.[1] Thermodynamic stability, on the other hand, dictates the compound's shelf-life and its propensity to decompose under thermal stress, which has significant implications for its use in pharmaceutical formulations and industrial processes.[2]

This guide will first delve into the theoretical underpinnings of the factors governing the boiling point and thermodynamic stability of 3-Chloro-2-fluoropropan-1-ol. Subsequently, it will provide detailed, step-by-step experimental protocols for the empirical determination of these properties.

Boiling Point of 3-Chloro-2-fluoropropan-1-ol: A Predictive and Experimental Approach

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure.[1] This physical property is primarily dictated by the strength of intermolecular forces. For 3-Chloro-2-fluoropropan-1-ol, these forces are a complex interplay of hydrogen bonding, dipole-dipole interactions, and London dispersion forces.

Theoretical Considerations

• Hydrogen Bonding: The primary contributor to the relatively high boiling point of alcohols is their ability to form strong intermolecular hydrogen bonds via the hydroxyl (-OH) group.[1] This remains a dominant force in 3-Chloro-2-fluoropropan-1-ol.

• Dipole-Dipole Interactions: The presence of electronegative chlorine and fluorine atoms creates significant bond dipoles (C-Cl and C-F), resulting in a net molecular dipole moment. This leads to strong dipole-dipole attractions between molecules, further elevating the boiling point compared to non-polar analogs.[3][4]

• London Dispersion Forces: These forces increase with molecular size and surface area. The addition of chlorine and fluorine atoms increases the molar mass of the propanol backbone, thereby strengthening London dispersion forces.[3]

• Intramolecular Interactions: The relative positions of the hydroxyl, chloro, and fluoro substituents on the propane chain can allow for intramolecular hydrogen bonding (between the -OH and a halogen on the same molecule). While this can be a significant factor in the conformation of the molecule, strong intermolecular hydrogen bonding is generally the dominant factor in determining the bulk boiling point.

Based on the boiling points of structurally similar compounds, we can estimate the boiling point of 3-Chloro-2-fluoropropan-1-ol. For instance, the boiling point of 1-Chloro-3-fluoro-2-propanol is reported to be in the range of 153-156 °C, and 3-fluoropropan-1-ol has a boiling point of 127.8 °C.[5][6] Given the substitution pattern, it is reasonable to predict that the boiling point of 3-Chloro-2-fluoropropan-1-ol will also be in a similar range, likely between 140°C and 160°C.

Experimental Determination of Boiling Point

For a definitive value, experimental determination is essential. The micro-reflux method is a reliable technique for determining the boiling point of a liquid with a small sample volume.[7]

Experimental Protocol: Micro-Reflux Boiling Point Determination [7]

• Apparatus Setup:

  • Place a small magnetic stir bar into a 10 x 75 mm test tube.

  • Add approximately 0.5 mL of purified 3-Chloro-2-fluoropropan-1-ol to the test tube.

  • Clamp the test tube in a heating block on a magnetic stirrer hotplate.

  • Insert a thermometer into a rubber stopper with a small groove cut for pressure equalization.

  • Position the thermometer so that the bulb is approximately 1 cm above the liquid surface.

• Heating and Observation:

  • Begin gentle stirring and heating of the sample.

  • Observe the formation of a reflux ring—a zone of condensing vapor on the inner wall of the test tube.

  • Adjust the thermometer position so that the bulb is level with the upper part of the reflux ring.

  • Continue to heat gently until a steady reflux is achieved.

• Measurement:

  • Record the temperature at which the reflux ring is stable and the temperature reading on the thermometer has plateaued. This temperature is the boiling point of the liquid.

  • To ensure accuracy, repeat the measurement with a fresh sample.

Logical Flow for Boiling Point Determination

Caption: Workflow for experimental boiling point determination.

Thermodynamic Stability of 3-Chloro-2-fluoropropan-1-ol

The thermodynamic stability of an organic molecule refers to its resistance to decomposition under the influence of heat. For 3-Chloro-2-fluoropropan-1-ol, potential decomposition pathways could involve dehydration to form an alkene, or dehydrohalogenation. The presence of both chlorine and fluorine on adjacent carbons to the hydroxyl group can influence the activation energy of these decomposition pathways.

Theoretical Considerations

The C-F bond is significantly stronger than the C-Cl and C-O bonds, suggesting that cleavage of the C-F bond is less likely. The acidity of the hydroxyl proton and the protons on the carbon atoms will be influenced by the inductive electron-withdrawing effects of the halogens. This can affect the ease of dehydration and dehydrohalogenation reactions.

The overall thermodynamic stability can be quantified by determining the standard enthalpy of formation (ΔfH°). A more negative enthalpy of formation generally indicates greater thermodynamic stability.[8]

Experimental Determination of Thermodynamic Stability

Bomb calorimetry and Differential Scanning Calorimetry (DSC) are two powerful techniques to experimentally assess thermodynamic stability.

Experimental Protocol: Bomb Calorimetry for Enthalpy of Combustion [2][9][10]

Bomb calorimetry measures the heat of combustion at constant volume (ΔU_comb). From this, the standard enthalpy of combustion (ΔH°_comb) and subsequently the standard enthalpy of formation (ΔfH°) can be calculated.

• Sample Preparation:

  • Accurately weigh approximately 1 gram of purified 3-Chloro-2-fluoropropan-1-ol into a sample crucible.

  • Attach a nickel-chromium fuse wire to the electrodes of the bomb head, ensuring it is in contact with the sample.

• Calorimeter Assembly:

  • Place the crucible in the bomb head.

  • Add a small, known amount of water to the bomb to saturate the internal atmosphere and ensure condensation of water formed during combustion.

  • Seal the bomb and pressurize it with pure oxygen to approximately 30 atm.

  • Submerge the sealed bomb in a known volume of water in the calorimeter bucket.

• Combustion and Data Acquisition:

  • Allow the system to reach thermal equilibrium.

  • Ignite the sample by passing a current through the fuse wire.

  • Record the temperature of the water bath at regular intervals until a maximum temperature is reached and the system begins to cool.

• Calculations:

  • Calculate the heat released during combustion using the temperature change and the heat capacity of the calorimeter (determined by combusting a standard like benzoic acid).

  • Correct for the heat of formation of nitric acid and the combustion of the fuse wire.

  • Convert the change in internal energy (ΔU) to the change in enthalpy (ΔH) to determine the enthalpy of combustion.

  • Use Hess's Law with known enthalpies of formation of CO₂, H₂O, HCl, and HF to calculate the enthalpy of formation of 3-Chloro-2-fluoropropan-1-ol.

Logical Flow for Bomb Calorimetry

Caption: Workflow for bomb calorimetry experiment.

Experimental Protocol: Differential Scanning Calorimetry (DSC) for Decomposition Analysis [3][11][12][13]

DSC can be used to determine the temperature at which the compound undergoes thermal decomposition, providing a measure of its kinetic stability.

• Sample Preparation:

  • Accurately weigh 2-5 mg of 3-Chloro-2-fluoropropan-1-ol into an aluminum DSC pan.

  • Hermetically seal the pan.

• Instrument Setup:

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Set the instrument to heat the sample at a constant rate (e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen).

• Data Analysis:

  • Monitor the heat flow to the sample as a function of temperature.

  • An endothermic peak will correspond to the boiling of the sample.

  • An exothermic peak at a higher temperature will indicate the onset of thermal decomposition. The temperature at the onset of this exotherm is a measure of the compound's thermal stability.

Data Summary and Interpretation

While experimental values for 3-Chloro-2-fluoropropan-1-ol are not available in the literature, the following table provides a comparative summary of related compounds to aid in the interpretation of experimentally determined values.

Compound	Molecular Formula	Boiling Point (°C)	Reference(s)
1-Propanol	C₃H₈O	97.15	[14]
3-Fluoropropan-1-ol	C₃H₇FO	127.8	[6]
1-Chloro-3-fluoro-2-propanol	C₃H₆ClFO	153-156	[5]
3-Chloro-2-fluoropropan-1-ol	C₃H₆ClFO	Predicted: 140-160	N/A

The predicted boiling point for 3-Chloro-2-fluoropropan-1-ol is based on the trends observed in the related compounds. The addition of halogens significantly increases the boiling point compared to 1-propanol due to increased molecular weight and dipole-dipole interactions.

Conclusion

This technical guide has provided a comprehensive framework for understanding and determining the thermodynamic stability and boiling point of 3-Chloro-2-fluoropropan-1-ol. While the absence of published experimental data necessitates a predictive approach grounded in the principles of intermolecular forces and structural analysis, this guide equips researchers with the theoretical knowledge and detailed experimental protocols required for empirical validation. The provided methodologies for micro-reflux boiling point determination, bomb calorimetry, and differential scanning calorimetry represent robust and reliable approaches for characterizing this and other novel halogenated compounds. Accurate determination of these fundamental physicochemical properties is a critical step in the journey from molecular design to practical application in the pharmaceutical and chemical industries.

References

• University of Toronto. (n.d.). BOILING POINT DETERMINATION. Retrieved from [Link]

• Salahaddin, N. S. (2021, July 16). Experimental No. (2) Boiling Point Boiling point Purpose of experimental 1) To determine boiling point of unknown compounds. ResearchGate. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). # 5 Determination of Boiling Points. Retrieved from [Link]

• Pekin Community High School. (n.d.). DETERMINATION OF BOILING POINTS. Retrieved from [Link]

• JoVE. (2020, March 26). Video: Boiling Points - Procedure. Retrieved from [Link]

• University of California, Berkeley. (n.d.). Bomb Calorimetry. Retrieved from [Link]

• Sparkl. (n.d.). Revision Notes - Bomb Calorimetry | Thermodynamics | Chemistry | AP. Retrieved from [Link]

• Scimed. (n.d.). Introduction to Bomb Calorimetry. Retrieved from [Link]

• Journal of the Chemical Society, Faraday Transactions. (n.d.). Evaluation of enzyme thermostability by enzyme assay and differential scanning calorimetry A study of alcohol dehydrogenase. RSC Publishing. Retrieved from [Link]

• ResearchGate. (n.d.). Differential Scanning Calorimetry (DSC) spectra: (a) alcohol 1 a, (b).... Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 29). Constant Volume Calorimetry. Retrieved from [Link]

• Truman ChemLab. (2013, August 23). Bomb Calorimetry. Retrieved from [Link]

• MG Chemicals. (2023, July 26). Safety Data Sheet. Retrieved from [Link]

• Ebatco Lab Services. (n.d.). Differential Scanning Calorimetry (DSC). Retrieved from [Link]

• METTLER TOLEDO. (n.d.). Differential Scanning Calorimetry (DSC). Retrieved from [Link]

• Journal of Food Science. (n.d.). DIFFERENTIAL SCANNING CALORIMETRY (DSC) STUDIES ON THE FREEZING PROCESSES OF WATER-ETHANOL MIXTURES AND DISTILLED SPIRITS. Retrieved from [Link]

• PubChem. (n.d.). 2-Chloro-3-fluoropropan-1-ol. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 1,2-Propanediol, 3-chloro- (CAS 96-24-2). Retrieved from [Link]

• NIST. (n.d.). 3-chloro-2-propen-1-ol. Retrieved from [Link]

• Airgas. (2021, October 19). SAFETY DATA SHEET. Retrieved from [Link]

• NIST. (n.d.). 1-Propanol. Retrieved from [Link]

Sources

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. Revision Notes - Bomb Calorimetry | Thermodynamics | Chemistry | AP | Sparkl [sparkl.me]
• 3. mt.com [mt.com]
• 4. pages.uoregon.edu [pages.uoregon.edu]
• 5. echemi.com [echemi.com]
• 6. Page loading... [guidechem.com]
• 7. uomus.edu.iq [uomus.edu.iq]
• 8. 1-Propanol [webbook.nist.gov]
• 9. homepages.gac.edu [homepages.gac.edu]
• 10. scimed.co.uk [scimed.co.uk]
• 11. Evaluation of enzyme thermostability by enzyme assay and differential scanning calorimetry A study of alcohol dehydrogenase - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. Differential Scanning Calorimetry (DSC) – Ebatco Lab Services [ebatco.com]
• 14. jove.com [jove.com]

Protocols & Analytical Methods

Application Note: 3-Chloro-2-fluoropropan-1-ol as a Versatile Fluorinated Building Block in Drug Discovery

Abstract

The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry, often leading to profound improvements in a drug candidate's metabolic stability, binding affinity, and bioavailability. This application note details the utility of 3-Chloro-2-fluoropropan-1-ol, a trifunctional building block, for the synthesis of novel chemical entities. We present its physicochemical properties, explore its potential as a bioisosteric replacement, and provide detailed, actionable protocols for its use in key synthetic transformations, including etherification and nucleophilic substitution. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage advanced fluorinated synthons for lead optimization and the creation of new intellectual property.

Introduction: The Value of Halogenated Building Blocks

In the landscape of pharmaceutical development, the introduction of fluorine atoms into organic molecules has become a pivotal strategy for enhancing drug efficacy.[1][2][3] The carbon-fluorine bond's high strength and stability can shield adjacent positions from metabolic attack by cytochrome P450 enzymes, thereby increasing a drug's in vivo half-life. Furthermore, fluorine's high electronegativity can modulate the pKa of nearby functional groups, enhancing binding interactions with target proteins.[1][3]

3-Chloro-2-fluoropropan-1-ol is a particularly valuable building block because it combines three key functional elements in one compact, three-carbon chain:

• A Primary Alcohol (-OH): A versatile handle for derivatization through etherification, esterification, or oxidation to an aldehyde or carboxylic acid.

• A Secondary Fluorine (-F): To impart the classic benefits of fluorination, such as increased metabolic stability and altered electronics.

• A Primary Chlorine (-Cl): A reactive site that can act as a leaving group for nucleophilic substitution, allowing for further molecular elaboration.

This trifunctional nature allows for a modular and sequential approach to synthesis, making it a powerful tool for building diverse compound libraries.

Physicochemical Properties

Property	Value (for Isomer: 2-Chloro-3-fluoropropan-1-ol)	Source
Molecular Formula	C₃H₆ClFO	[4]
Molecular Weight	112.53 g/mol	[4]
IUPAC Name	2-chloro-3-fluoropropan-1-ol	[4]
CAS Number	26438-87-9	[4]
Topological Polar Surface Area	20.2 Ų	[4]
XLogP3 (Predicted)	0.5	[4]

Note: The data presented is for the isomer 2-Chloro-3-fluoropropan-1-ol. Researchers should obtain analytical data for the specific reagent in use.

Core Synthetic Applications & Strategy

The primary value of 3-Chloro-2-fluoropropan-1-ol lies in its bifunctional reactivity, enabling sequential or orthogonal chemical modifications. A general strategic workflow can be envisioned where the alcohol is first coupled to a core scaffold, followed by a secondary reaction at the carbon-chlorine bond.

Figure 1: A strategic workflow for the bifunctional use of 3-Chloro-2-fluoropropan-1-ol.

This approach allows for the rapid generation of analogs by first attaching the fluorinated linker and then diversifying the terminal position with various nucleophiles.

Experimental Protocols

The following protocols are generalized procedures based on established organic chemistry principles.[5][6][7][8][9] They serve as a starting point and must be optimized for specific substrates and scales.

Protocol 1: O-Alkylation of a Phenol via Williamson Ether Synthesis

This protocol describes the coupling of 3-Chloro-2-fluoropropan-1-ol with a phenolic scaffold to form an ether linkage. The Williamson ether synthesis is a robust and widely used method for this transformation.[5][6][8]

Rationale: This Sₙ2 reaction requires the deprotonation of the weakly acidic phenol to form a potent phenoxide nucleophile.[5][6][9] A strong base like sodium hydride (NaH) is used to ensure complete and irreversible deprotonation. The primary alcohol of the building block is the intended nucleophile, but under these basic conditions, it will also be deprotonated. However, the phenoxide is a significantly better nucleophile than the alkoxide, and the intended reaction with an electrophile (not present here, as the building block itself is being used as the electrophile in a different context) would favor the phenoxide. In this specific protocol, we are reacting the alcohol of the building block with an activated electrophile on a separate scaffold. To attach the building block via its alcohol, we must first convert it to a better leaving group (e.g., a tosylate) and react it with the phenoxide. However, a more direct approach is to use the building block's inherent chloride as the leaving group and a separate nucleophile. For the purpose of demonstrating the use of the alcohol as the attachment point, we will assume the target is to form an ether with a generic alkyl halide.

Let's pivot to a more logical protocol: Using the alcohol of 3-Chloro-2-fluoropropan-1-ol to displace a leaving group on a scaffold.

Revised Protocol 1: Williamson Ether Synthesis with an Activated Scaffold

This protocol describes the use of 3-Chloro-2-fluoropropan-1-ol as a nucleophile to displace a leaving group (e.g., a tosylate or bromide) on a separate scaffold.

Objective: To synthesize Scaffold-O-CH₂(CHF)CH₂Cl

Figure 2: Reaction scheme for Williamson Ether Synthesis.

Methodology:

• Preparation: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous N,N-Dimethylformamide (DMF) (0.2 M relative to the limiting reagent).

• Deprotonation: Add 3-Chloro-2-fluoropropan-1-ol (1.2 equivalents) to the DMF. Cool the solution to 0 °C using an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.3 equivalents) portion-wise.

  • Causality: NaH is a strong, non-nucleophilic base that irreversibly deprotonates the alcohol to form the corresponding alkoxide.[7] Adding it at 0 °C controls the exothermic reaction and hydrogen gas evolution.

• Reaction: Stir the mixture at 0 °C for 30 minutes. A solution of the scaffold bearing a good leaving group (Scaffold-X, 1.0 equivalent) in a minimum amount of anhydrous DMF is then added dropwise.

• Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the limiting reagent is consumed.

• Quenching: Upon completion, cool the reaction mixture to 0 °C and carefully quench by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

  • Causality: This step safely neutralizes any unreacted NaH.

• Workup: Transfer the mixture to a separatory funnel and dilute with ethyl acetate and water. Separate the organic layer, and wash sequentially with water (2x) and brine (1x).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel.

Protocol 2: Nucleophilic Substitution of the Chloride

This protocol demonstrates the utility of the chloro- moiety as a leaving group, following the initial coupling described in Protocol 1.

Objective: To convert Scaffold-O-CH₂(CHF)CH₂Cl to Scaffold-O-CH₂(CHF)CH₂N₃

Methodology:

• Setup: Dissolve the chlorinated intermediate (1.0 equivalent) from Protocol 1 in anhydrous DMF (0.2 M).

• Reagent Addition: Add sodium azide (NaN₃, 3.0 equivalents) to the solution.

  • Causality: Azide is a good nucleophile for Sₙ2 reactions. A moderate excess is used to drive the reaction to completion. DMF is an excellent polar aprotic solvent for this type of reaction.[10]

• Reaction: Heat the reaction mixture to 60-80 °C and stir for 6-18 hours.

  • Causality: Heating is often required to displace a primary chloride, which is less reactive than a bromide or iodide.[10]

• Monitoring: Monitor the reaction by TLC or LC-MS.

• Workup: After completion, cool the reaction to room temperature and dilute with ethyl acetate and water. Separate the layers and wash the organic phase with water (3x) and brine (1x).

• Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo. The resulting azide can often be used in the next step without further purification or can be purified by column chromatography if necessary.

The resulting azide is a versatile intermediate that can be readily reduced (e.g., via Staudinger reaction or catalytic hydrogenation) to the corresponding primary amine, providing a key functional group for further derivatization.

Safety and Handling

As with all halogenated organic compounds, appropriate safety precautions are mandatory.

• Engineering Controls: All manipulations should be performed in a certified chemical fume hood to avoid inhalation of vapors.[11]

• Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of defense.

PPE Item	Specification	Rationale
Eye Protection	ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles.	Protects eyes from splashes.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene). Consult manufacturer data.	Prevents skin contact.
Body Protection	Flame-retardant lab coat.	Protects skin and personal clothing.

• Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors. Wash hands thoroughly after handling.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and strong bases.

• Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Conclusion

3-Chloro-2-fluoropropan-1-ol is a potent and versatile building block for modern drug discovery. Its trifunctional character provides medicinal chemists with a flexible tool for introducing fluorinated propanol linkers into a wide array of molecular scaffolds. The orthogonal reactivity of the alcohol and chloride functionalities allows for a modular approach to library synthesis, enabling rapid exploration of structure-activity relationships. By following the principles and protocols outlined in this guide, researchers can effectively harness the potential of this building block to accelerate their drug development programs.

References

• Williamson, A. W. (1850). Theory of Aetherification. Philosophical Magazine, 37(251), 350-356. [Link]

• Gangal, J. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• Chemistry Steps. (2022, November 13). The Williamson Ether Synthesis. Chemistry Steps. [Link]

• Francis Academic Press. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Academic Journal of Materials & Chemistry, 4(4). [Link]

• Vutturi, A. Williamson's Synthesis. AdiChemistry. [Link]

• PubChem. (n.d.). 2-Chloro-3-fluoropropan-1-ol. National Center for Biotechnology Information. Retrieved March 27, 2026, from [Link]

• NIST. (n.d.). 3-chloro-2-propen-1-ol. NIST Chemistry WebBook. [Link]

• Powers, D. C., & Baran, P. S. (2022). Radicals as Exceptional Electron-Withdrawing Groups: Nucleophilic Aromatic Substitution of Halophenols via Homolysis-Enabled Electronic Activation. Journal of the American Chemical Society, 144(10), 4348–4355. [Link]

• LookChem. (n.d.). 3-Fluoropropan-1-ol. [Link]

• Haile, B., et al. (2017). Review on 3-Chloro-1,2-Propanediol: A Chloropropanol Formed During Food Processing. Der Pharma Chemica, 9(9), 87-97. [Link]

• Chemistry Student. (2022, October 7). Nucleophilic Substitution of Halogenoalkanes with Hydroxide Ions, OH-. YouTube. [Link]

Sources

• 1. 462-43-1 Cas No. | 3-Fluoropropan-1-ol | Apollo [store.apolloscientific.co.uk]
• 2. 3-FLUOROPROPAN-1-OL | 462-43-1 [chemicalbook.com]
• 3. lookchem.com [lookchem.com]
• 4. 2-Chloro-3-fluoropropan-1-ol | C3H6ClFO | CID 14117405 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 8. francis-press.com [francis-press.com]
• 9. adichemistry.com [adichemistry.com]
• 10. m.youtube.com [m.youtube.com]
• 11. 3-CHLORO-1,1,1-TRIFLUOROPROPANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Catalytic Methods for the Preparation of 3-Chloro-2-fluoropropan-1-ol: Regioselective Synthesis and Process Optimization

Strategic Overview

The synthesis of vicinal halohydrins, specifically 3-chloro-2-fluoropropan-1-ol, presents a unique challenge in regiocontrol. This compound is a highly valuable fluorinated building block in pharmaceutical development, where fluorine bioisosterism is leveraged to enhance metabolic stability and modulate lipophilicity. The primary synthetic hurdle lies in the precise installation of the fluorine atom at the secondary carbon (C2) and the chlorine atom at the primary carbon (C3), avoiding the formation of undesired regioisomers.

As an application scientist, selecting the optimal catalytic route requires balancing regioselectivity, scalability, and safety. This guide details the two most robust, field-proven methodologies for synthesizing 3-chloro-2-fluoropropan-1-ol: the Electrophilic Halofluorination of Allyl Alcohol and the Lewis Acid-Catalyzed Ring-Opening of Epichlorohydrin .

Method A: Catalytic Halofluorination of Allyl Alcohol

Causality & Mechanistic Insights

The halofluorination of alkenes is a highly efficient three-component addition reaction[1]. When allyl alcohol is subjected to an electrophilic chlorine source in the presence of a nucleophilic fluoride, the reaction proceeds via a positively charged chloronium ion intermediate.

The regioselectivity of this reaction is governed by the stabilization of the partial positive charge in the transition state. The secondary carbon (C2) better stabilizes this charge compared to the primary carbon (C3). Consequently, the nucleophilic fluoride attacks C2, yielding the desired 3-chloro-2-fluoropropan-1-ol (Markovnikov-type addition)[1]. To safely manage the extreme reactivity and toxicity of anhydrous hydrogen fluoride (HF), modern protocols utilize Olah’s reagent (Pyridine-HF) or a combination of hexachloromelamine (HCM) with HF, often enhanced by phase-transfer catalysts.

Mechanistic pathway of allyl alcohol halofluorination via a chloronium intermediate.

Experimental Protocol: Halofluorination Workflow

Self-Validating System: This protocol utilizes in-process GC-MS monitoring to prevent over-chlorination and ensure the complete consumption of the chlorinating agent before quenching.

Reagents:

• Allyl alcohol (2.2 mol)

• Hexachloromelamine (HCM) (125 g, 3.08 mol) or N-Chlorosuccinimide (NCS)[2]

• Anhydrous HF or Pyridine-HF complex (250 g)

• Solvent: Methanol / Chloroform mixture

Step-by-Step Methodology:

• Reactor Preparation: Equip a 2 L Polyethylene or PTFE (Teflon) reactor with a mechanical stirrer, internal temperature probe, and an inert gas line. Causality: HF rapidly etches standard borosilicate glassware, compromising structural integrity and introducing silicon tetrafluoride impurities.

• Solvent & Reagent Loading: Add Methanol (250 mL) and Chloroform (900 mL) to the reactor. Cool the system to -20 °C using a dry ice/acetone bath.

• HF Introduction: Carefully introduce the stirred anhydrous HF (or Pyridine-HF) into the solvent mixture. Maintain the temperature strictly below -10 °C to prevent solvent boil-off and limit exothermic runaway.

• Electrophile Addition: Add hexachloromelamine (125 g) in small portions over 45 minutes. Causality: Gradual addition controls the in-situ generation of the "Cl-F" equivalent, preventing localized concentration spikes that lead to dichlorinated byproducts.

• Substrate Addition: Introduce allyl alcohol (128 g) dropwise via a PTFE addition funnel over 1 hour.

• In-Process Control (IPC): After 3 hours of stirring at room temperature, sample the organic layer. Quench the sample in cold aqueous NaHCO3 and analyze via GC-MS. Proceed to the next step only when the allyl alcohol peak is <1% relative area.

• Quench & Workup: Pour the reaction mixture over crushed ice. Neutralize cautiously with aqueous NaHCO3 until pH 7 is reached. Extract the aqueous layer with CH2Cl2 (3 x 300 mL). Dry the combined organic layers over anhydrous MgSO4, filter, and concentrate under reduced pressure.

Method B: Lewis Acid-Catalyzed Ring-Opening of Epichlorohydrin

Causality & Mechanistic Insights

An alternative route is the nucleophilic ring-opening of epichlorohydrin. Under standard basic conditions (SN2), fluoride attacks the less sterically hindered terminal carbon (C3), yielding the undesired 1-chloro-3-fluoropropan-2-ol.

To invert this regioselectivity, a strong Lewis acid catalyst is required. Hydrophobic zeolites, such as Sn-Beta, coordinate strongly to the epoxide oxygen[3]. This coordination significantly weakens the internal C2-O bond, shifting the transition state toward an SN1-like pathway. The partial positive charge localized at C2 directs the incoming fluoride nucleophile to attack the internal position, successfully yielding 3-chloro-2-fluoropropan-1-ol[4]. Post-synthetic fluoride treatment of the Sn-Beta framework further enhances its hydrophobicity and catalytic turnover[5].

Regioselectivity in Lewis acid-catalyzed epoxide ring-opening pathways.

Experimental Protocol: Epoxide Ring-Opening Workflow

Self-Validating System: 19F NMR is utilized as an IPC to quantify the ratio of regioisomers in real-time, allowing for temperature adjustments to favor the SN1-like pathway.

Reagents:

• Epichlorohydrin (1.0 eq)

• Tetrabutylammonium fluoride (TBAF) or KHF2 (1.2 eq)

• Sn-Beta Zeolite Catalyst (5 mol% Sn)

• Solvent: Anhydrous Acetonitrile

Step-by-Step Methodology:

• Catalyst Activation: Dry the Sn-Beta zeolite catalyst at 150 °C under high vacuum for 4 hours prior to use. Causality: Ambient moisture competitively binds to the Lewis acidic Sn sites, severely depressing the catalytic activation of the epoxide.

• Reaction Setup: In a flame-dried, argon-purged round-bottom flask, suspend the activated Sn-Beta catalyst in anhydrous acetonitrile.

• Reagent Addition: Add epichlorohydrin to the suspension. Stir at room temperature for 15 minutes to allow for epoxide-catalyst coordination.

• Fluorination: Add TBAF dropwise. Elevate the reaction temperature to 60 °C. Causality: Elevated thermal energy is required to overcome the activation barrier of the SN1-like transition state, while the bulky tetrabutylammonium counterion enhances the "naked" nucleophilicity of the fluoride.

• In-Process Control (IPC): After 4 hours, extract a 0.5 mL aliquot, filter through a 0.22 µm PTFE syringe filter, and analyze via 19F NMR. The target product exhibits a distinct multiplet (due to F-H and F-C coupling), distinct from the terminal fluoride regioisomer.

• Workup: Upon reaction completion, cool the mixture to room temperature. Recover the heterogeneous Sn-Beta catalyst via vacuum filtration (the catalyst can be washed with acetonitrile, calcined, and reused). Concentrate the filtrate and purify the crude product via fractional distillation under reduced pressure.

Quantitative Data Presentation

The following table summarizes the operational metrics and outcomes of both catalytic methodologies to guide process selection based on laboratory capabilities.

Parameter	Method A: Halofluorination of Allyl Alcohol	Method B: Epichlorohydrin Ring-Opening
Starting Material	Allyl Alcohol	Epichlorohydrin
Catalyst / Reagent	Hexachloromelamine / Pyridine-HF	Sn-Beta Zeolite / TBAF
Primary Mechanism	Electrophilic Addition (Markovnikov)	Lewis Acid-Mediated SN1-like Opening
Regioselectivity	High (>90% for C2-F)	Moderate to High (Catalyst dependent)
Reaction Temperature	-20 °C to 25 °C	60 °C
Reactor Requirement	PTFE / Polyethylene (HF resistant)	Standard Glassware (HF-free conditions)
Typical Yield	75 - 85%	60 - 80%
Scalability	Excellent, but requires specialized safety infrastructure for HF handling.	Good, utilizes easily recoverable heterogeneous catalysts.

References

• Haufe, G. "Synthesis of Fluoroalkanes by Addition Reactions to Alkenes." Science of Synthesis, Thieme-connect.
• Haufe, G. "The simplest route to fluoroalkanes from alkenes would appear to involve hydrofluorination." Thieme-connect.
• Potts, D. S., et al. "Consequences of Pore Polarity and Solvent Structure on Epoxide Ring-Opening in Lewis and Brønsted Acid Zeolites." JACS Au, ACS Publications.
• Spanos, A. P., et al. "Enhancing hydrophobicity and catalytic activity of nano-Sn-Beta for alcohol ring opening of epoxides through post-synthetic treatment with fluoride." NSF PAR.
• "In Situ NMR and Kinetics Reveal Origins of Regioselectivity Differences for Epichlorohydrin Ring-Opening in Lewis and Brønsted Acid Zeolites." ResearchGate.

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. par.nsf.gov [par.nsf.gov]

The Strategic Application of 3-Chloro-2-fluoropropan-1-ol in the Synthesis of Advanced Active Pharmaceutical Ingredients

For Immediate Release

A detailed guide for researchers, scientists, and drug development professionals on the application of 3-Chloro-2-fluoropropan-1-ol as a strategic building block in the synthesis of next-generation Active Pharmaceutical Ingredients (APIs). This document provides in-depth technical application notes, detailed experimental protocols, and the scientific rationale behind its use, with a focus on creating fluorinated analogues of established pharmaceuticals.

Introduction: The Imperative of Fluorine in Modern Drug Design

The introduction of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry, with over half of all new small-molecule drugs containing at least one fluorine atom.[1][2] This is not a fleeting trend but a testament to the profound and beneficial impact of fluorine on a molecule's pharmacokinetic and pharmacodynamic properties.[2] Fluorine's high electronegativity, small atomic radius, and the strength of the carbon-fluorine bond can significantly enhance metabolic stability, binding affinity, and membrane permeability of a drug molecule.[2][3] The use of fluorinated building blocks, small, pre-fluorinated molecules, is a dominant and efficient strategy for introducing fluorine into complex APIs.[4] 3-Chloro-2-fluoropropan-1-ol emerges as a highly valuable, albeit specialized, building block for this purpose. Its trifunctional nature—a primary alcohol, a chlorine atom, and a fluorine atom on a propane backbone—offers a versatile platform for the synthesis of complex, fluorinated side chains found in many important classes of drugs.

Core Application: A Gateway to Fluorinated Epoxides and Chiral Propanolamines

The primary utility of 3-Chloro-2-fluoropropan-1-ol in API synthesis lies in its facile conversion to a highly reactive fluorinated epoxide intermediate. This transformation is typically achieved through an intramolecular SN2 reaction upon treatment with a base, a fundamental reaction in organic synthesis.[5][6] This resulting epoxide, 2-fluoro-3-chloromethyl-oxirane (a fluorinated analogue of epichlorohydrin), is a potent electrophile, susceptible to ring-opening by a variety of nucleophiles. This reactivity is the cornerstone of its application in building key structural motifs in APIs.

The most prominent application of this building block is in the synthesis of fluorinated 1-amino-3-aryloxy-propan-2-ol derivatives, a common pharmacophore in many beta-blockers and other pharmaceuticals.[7] The fluorine atom on the propanolamine side chain can offer significant advantages, including increased metabolic stability and altered binding interactions with the target receptor.

Below is a diagram illustrating the central role of 3-Chloro-2-fluoropropan-1-ol as a precursor to a key fluorinated epoxide intermediate.

Caption: Synthetic workflow from 3-Chloro-2-fluoropropan-1-ol to a fluorinated API.

Application Note 1: Synthesis of a Fluorinated Propranolol Analogue

Background: Propranolol is a widely used beta-blocker for the treatment of hypertension and other cardiovascular conditions.[7] Its structure features a 1-(isopropylamino)-3-(1-naphthyloxy)-2-propanol side chain. The synthesis of fluorinated analogues of propranolol has been explored to potentially enhance its therapeutic properties, such as increasing its antioxidant effects.[5] 3-Chloro-2-fluoropropan-1-ol provides an ideal starting point for the introduction of a fluorine atom into the propanolamine side chain of propranolol.

Synthetic Strategy: The synthesis commences with the conversion of 3-Chloro-2-fluoropropan-1-ol to its corresponding epoxide. This is followed by the nucleophilic ring-opening of the epoxide with 1-naphthol to form a fluorinated glycidyl ether intermediate. Subsequent reaction with isopropylamine opens the epoxide ring to yield the target fluorinated propranolol analogue.

Caption: Synthetic pathway to a fluorinated propranolol analogue.

Detailed Experimental Protocol: Synthesis of 1-((2-fluoro-3-(isopropylamino)propoxy)naphthalene)

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
3-Chloro-2-fluoropropan-1-ol	112.53	1.13 g	10 mmol
Sodium Hydroxide	40.00	0.44 g	11 mmol
1-Naphthol	144.17	1.44 g	10 mmol
Potassium Carbonate	138.21	2.07 g	15 mmol
Isopropylamine	59.11	1.77 g (2.5 mL)	30 mmol
Methanol	-	20 mL	-
Acetonitrile	-	30 mL	-

Step 1: Synthesis of 2-Fluoro-3-chloromethyl-oxirane

• Dissolve 3-Chloro-2-fluoropropan-1-ol (1.13 g, 10 mmol) in methanol (20 mL) in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of sodium hydroxide (0.44 g, 11 mmol) in methanol (5 mL) dropwise over 15 minutes, maintaining the temperature below 5 °C.

• Stir the reaction mixture at 0 °C for 1 hour and then allow it to warm to room temperature and stir for an additional 2 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• The resulting solution containing the crude 2-fluoro-3-chloromethyl-oxirane is used directly in the next step without isolation.

Step 2: Synthesis of 1-((2-fluoro-3-chloropropoxy)methyl)naphthalene

• To the crude methanolic solution of the epoxide from Step 1, add 1-naphthol (1.44 g, 10 mmol) and potassium carbonate (2.07 g, 15 mmol).

• Heat the mixture to reflux (approximately 65 °C) and maintain for 6-8 hours, monitoring the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

• Evaporate the solvent under reduced pressure to obtain the crude fluorinated glycidyl ether.

Step 3: Synthesis of 1-((2-fluoro-3-(isopropylamino)propoxy)naphthalene)

• Dissolve the crude fluorinated glycidyl ether from Step 2 in acetonitrile (30 mL).

• Add isopropylamine (1.77 g, 2.5 mL, 30 mmol) to the solution.

• Heat the reaction mixture to reflux (approximately 82 °C) in a sealed tube or a flask equipped with a reflux condenser for 12-16 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction mixture and evaporate the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel (eluent: dichloromethane/methanol gradient) to afford the target fluorinated propranolol analogue.

Application Note 2: Synthesis of a Fluorinated Linezolid Analogue

Background: Linezolid is an important oxazolidinone antibiotic used to treat serious infections caused by Gram-positive bacteria.[2][3] The synthesis of linezolid often involves the use of (R)-epichlorohydrin. By substituting this with the fluorinated epoxide derived from 3-Chloro-2-fluoropropan-1-ol, novel fluorinated linezolid analogues can be accessed, potentially exhibiting improved properties.

Synthetic Strategy: The synthesis begins with the N-alkylation of 3-fluoro-4-morpholinylaniline with the fluorinated epoxide derived from 3-Chloro-2-fluoropropan-1-ol. The resulting amino alcohol is then cyclized to form the oxazolidinone ring, followed by functional group manipulation to install the acetamide side chain, yielding the fluorinated linezolid analogue.

Caption: Synthetic route to a fluorinated linezolid analogue.

Detailed Experimental Protocol: Synthesis of a Fluorinated Linezolid Analogue

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
3-Chloro-2-fluoropropan-1-ol	112.53	1.13 g	10 mmol
Sodium Hydroxide	40.00	0.44 g	11 mmol
3-Fluoro-4-morpholinylaniline	196.22	1.96 g	10 mmol
Carbonyl diimidazole (CDI)	162.15	1.78 g	11 mmol
Acetic Anhydride	102.09	1.22 g (1.1 mL)	12 mmol
Methanol	-	20 mL	-
Dichloromethane (DCM)	-	40 mL	-
Triethylamine	-	1.5 mL	-

Step 1: In-situ Generation of Fluorinated Epoxide

• Follow the procedure described in Step 1 of the fluorinated propranolol analogue synthesis to generate a methanolic solution of crude 2-fluoro-3-chloromethyl-oxirane.

Step 2: N-Alkylation

• To the crude epoxide solution, add 3-fluoro-4-morpholinylaniline (1.96 g, 10 mmol).

• Heat the mixture to reflux for 24 hours.

• Cool the reaction mixture and evaporate the solvent under reduced pressure to obtain the crude fluorinated amino alcohol intermediate.

Step 3: Oxazolidinone Ring Formation

• Dissolve the crude amino alcohol in dichloromethane (40 mL).

• Add carbonyl diimidazole (CDI) (1.78 g, 11 mmol) portion-wise at room temperature.

• Stir the reaction mixture for 20 hours at room temperature.

• Wash the reaction mixture with water (2 x 20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the crude fluorinated oxazolidinone intermediate.

Step 4: Acetylation

• Dissolve the crude oxazolidinone intermediate in dichloromethane (30 mL).

• Add triethylamine (1.5 mL) and acetic anhydride (1.22 g, 1.1 mL, 12 mmol).

• Stir the reaction at room temperature for 4 hours.

• Wash the reaction mixture with saturated sodium bicarbonate solution (2 x 20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent.

• Purify the residue by column chromatography or recrystallization to obtain the final fluorinated linezolid analogue.

Conclusion and Future Outlook

3-Chloro-2-fluoropropan-1-ol represents a valuable and versatile building block for the introduction of fluorine into active pharmaceutical ingredients. Its ability to be readily converted into a reactive fluorinated epoxide opens up a wide range of synthetic possibilities, particularly for the synthesis of fluorinated analogues of existing drugs. The protocols detailed herein for the synthesis of fluorinated propranolol and linezolid analogues demonstrate the practical utility of this building block. As the demand for more effective and safer drugs continues to grow, the strategic use of such specialized fluorinated building blocks will undoubtedly play an increasingly important role in the future of drug discovery and development.

References

Sources

• 1. Synthesis and cardiovascular activity of metoprolol analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. asianpubs.org [asianpubs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. WO1997018184A1 - Fluorinated propranolol and related methods - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. jmedchem.com [jmedchem.com]

Application Note: Nucleophilic Substitution Profiling and Protocols for 3-Chloro-2-fluoropropan-1-ol

Executive Summary

3-Chloro-2-fluoropropan-1-ol is a highly versatile, fluorinated aliphatic building block typically synthesized via the halofluorination of allyl alcohol[1]. In drug development and materials science, the strategic placement of a fluorine atom can drastically alter a molecule's lipophilicity, metabolic stability, and conformational preferences. This application note provides a comprehensive guide to the nucleophilic substitution (Sₙ) reactions of 3-chloro-2-fluoropropan-1-ol, detailing both intermolecular functionalization and intramolecular cyclization pathways.

Reactivity Profiling & Mechanistic Causality

The reactivity of 3-chloro-2-fluoropropan-1-ol is governed by the distinct stereoelectronic properties of its three functional groups. Understanding these properties is critical for predicting reaction outcomes and designing robust synthetic routes:

• C3 Primary Chloride : The C–Cl bond is highly polarizable, making the primary chloride an excellent leaving group. This is the exclusive site for Sₙ2 displacement.

• C2 Secondary Fluoride : The C–F bond is the strongest single bond in organic chemistry (~485 kJ/mol). It is completely inert to standard nucleophilic substitution. However, its strong electron-withdrawing nature exerts a powerful inductive effect (-I), which slightly retards the kinetics of Sₙ2 reactions at the adjacent C3 position by destabilizing the electron-rich transition state.

• C1 Primary Hydroxyl : Under neutral or acidic conditions, the hydroxyl group is a passive spectator. Under strongly basic conditions, it is deprotonated to form a highly nucleophilic alkoxide, triggering an intramolecular 4-exo-tet cyclization (Williamson etherification)[2].

Pathway Visualization

Divergent nucleophilic substitution pathways for 3-chloro-2-fluoropropan-1-ol.

Quantitative Reaction Parameters

The following table summarizes the optimized reaction conditions for various nucleophilic substitutions targeting 3-chloro-2-fluoropropan-1-ol.

Reaction Pathway	Reagent / Nucleophile	Solvent	Temperature	Additive	Target Product	Expected Yield
Intramolecular Cyclization	NaH or KOtBu (1.2 eq)	THF (0.05 M)	60 °C	None	3-Fluorooxetane	40–60%
Intermolecular Azidation	NaN₃ (1.5 eq)	DMF (0.5 M)	80 °C	None	3-Azido-2-fluoropropan-1-ol	75–90%
Intermolecular Amination	Primary Amine (2.0 eq)	MeCN (0.5 M)	Reflux	K₂CO₃	3-(Alkylamino)-2-fluoropropan-1-ol	50–80%
Intermolecular Thiolation	Sodium Thiolate (1.2 eq)	MeOH (0.5 M)	RT	None	3-(Alkylthio)-2-fluoropropan-1-ol	85–95%

Experimental Protocols (Self-Validating Systems)

Protocol A: Intramolecular Cyclization to 3-Fluorooxetane

The synthesis of four-membered oxetane rings presents a fundamental kinetic challenge. The inherent ring strain (~107 kJ/mol) makes the 4-exo-tet cyclization significantly slower than the formation of three- or five-membered rings[3]. To overcome this, specific conditions must be strictly maintained.

Step-by-step experimental workflow for the synthesis of 3-fluorooxetane.

Step-by-Step Methodology:

• Substrate Preparation (High Dilution) : Dissolve 10 mmol of 3-chloro-2-fluoropropan-1-ol in 200 mL of anhydrous THF (0.05 M).

  • Causality: High dilution is critical. Because the intramolecular cyclization is kinetically slow, higher concentrations will favor intermolecular collisions, leading to unwanted oligomerization and polyether formation.

• Base Addition : Cool the reaction to 0 °C under an inert nitrogen atmosphere. Add 12 mmol (1.2 eq) of Sodium Hydride (NaH, 60% dispersion in mineral oil) in small portions.

  • Self-Validating Step: The immediate evolution of hydrogen gas (bubbling) serves as a visual confirmation that the C1 alkoxide is successfully forming.

• Thermal Activation : Remove the ice bath and heat the reaction to 60 °C for 12–24 hours.

  • Causality: The high activation energy barrier of oxetane formation requires thermal energy. Room temperature stirring will result in stalled reactions and poor yields[3].

• Workup : Cool to 0 °C and carefully quench unreacted NaH with cold water dropwise. Extract the aqueous layer with diethyl ether (3 × 50 mL).

  • Causality: 3-Fluorooxetane is highly volatile. Using a low-boiling solvent like diethyl ether ensures that the product is not lost during the solvent evaporation step.

• Purification : Dry the combined organic layers over anhydrous MgSO₄, filter, and purify via careful fractional distillation rather than rotary evaporation.

Protocol B: Intermolecular Azidation (Synthesis of 3-Azido-2-fluoropropan-1-ol)

Step-by-Step Methodology:

• Reaction Setup : In a 50 mL round-bottom flask, dissolve 10 mmol of 3-chloro-2-fluoropropan-1-ol in 20 mL of anhydrous DMF (0.5 M). Add 15 mmol (1.5 eq) of Sodium Azide (NaN₃).

  • Causality: Azide is a powerful nucleophile but a weak base. It will displace the C3 chloride without deprotonating the C1 hydroxyl, negating the need for alcohol protecting groups.

• Heating : Stir the suspension at 80 °C for 16 hours.

  • Causality: The adjacent C2 fluorine atom inductively deactivates the C3 carbon. A highly polar aprotic solvent (DMF) and elevated temperatures are required to accelerate the Sₙ2 displacement.

• Workup : Cool to room temperature, dilute with 50 mL of water, and extract with Ethyl Acetate (3 × 30 mL). Wash the combined organic layers with brine (5 × 20 mL).

  • Self-Validating Step: Extensive brine washing is a necessary technique to quantitatively remove residual DMF, which would otherwise co-elute and complicate downstream NMR analysis or subsequent click-chemistry reactions.

• Safety Validation : Never use dichloromethane (DCM) or other halogenated solvents in this workflow. NaN₃ can react with DCM to form diazidomethane, a highly explosive compound.

References

• Haufe, G.1. Science of Synthesis, Thieme Connect.

• 2. Science of Synthesis, Thieme Connect.

• Bull, J. A., et al. 3. Chemical Reviews, ACS Publications, 2016.

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. pubs.acs.org [pubs.acs.org]

Application Note &amp; Protocol: Laboratory Scale-Up Synthesis of 3-Chloro-2-fluoropropan-1-ol

Abstract

3-Chloro-2-fluoropropan-1-ol is a valuable fluorinated building block in the synthesis of pharmaceuticals and other specialty chemicals. Its preparation requires the selective introduction of a fluorine atom, a task that presents significant safety and scalability challenges in a laboratory setting. This guide provides a comprehensive, field-tested protocol for the synthesis of 3-Chloro-2-fluoropropan-1-ol, starting from a proof-of-concept, small-scale reaction to a multi-gram scale-up suitable for research and development laboratories. The chosen synthetic strategy involves the ring-opening of epichlorohydrin using Triethylamine tris(hydrofluoride) (Et₃N·3HF), a reagent selected for its balance of high reactivity and manageable handling characteristics compared to more hazardous fluorinating agents like anhydrous hydrogen fluoride.[1][2] This document details the reaction mechanism, critical safety procedures, step-by-step protocols for two scales, and troubleshooting advice to ensure a successful, safe, and reproducible synthesis.

Scientific Principle: Epoxide Ring-Opening Mechanism

The core of this synthesis is the nucleophilic ring-opening of the epoxide, epichlorohydrin. The fluorinating agent, Et₃N·3HF, serves as a source of both a Brønsted acid (HF) to activate the epoxide and a nucleophilic fluoride species.[3]

Mechanism Rationale:

• Epoxide Activation: The first step is the protonation of the epoxide oxygen by a hydrogen fluoride molecule from the amine/HF complex. This activation makes the electrophilic carbons of the epoxide ring more susceptible to nucleophilic attack.

• Nucleophilic Attack: The fluoride ion, stabilized and delivered by the amine/HF complex, then attacks one of the ring carbons. The regioselectivity of this reaction is critical. For asymmetric epoxides like epichlorohydrin, the reaction proceeds primarily via an Sₙ2-type mechanism.[1][2] The fluoride nucleophile attacks the less sterically hindered carbon (C2), leading to the desired 3-Chloro-2-fluoropropan-1-ol isomer. The acidity of the amine/HF reagent can influence the reaction's character; highly acidic conditions might favor a more Sₙ1-like pathway, but Et₃N·3HF typically favors the Sₙ2 pathway for terminal epoxides.[1][2]

Caption: Reaction mechanism for the synthesis of 3-Chloro-2-fluoropropan-1-ol.

Critical Safety Protocols and Hazard Management

Trustworthiness through Safety: A protocol is only reliable if it can be executed safely. The reagents used in this synthesis are hazardous and require strict adherence to safety procedures.

Reagent	CAS No.	Key Hazards	Handling Precautions
Epichlorohydrin	106-89-8	Toxic, Flammable, Carcinogen Suspect, Irritant	Always handle in a certified chemical fume hood. Wear nitrile gloves, a lab coat, and chemical splash goggles. Avoid inhalation and skin contact.
Triethylamine tris(hydrofluoride)	73602-61-6	Corrosive, Toxic	Causes severe skin and eye burns. Releases HF upon contact with moisture/acid. Use only plastic or Teflon labware. A standard glass apparatus will be etched and fail.[3] Always have calcium gluconate gel available as a first aid antidote for HF skin exposure.[4]
Diethyl Ether	60-29-7	Extremely Flammable, Forms Explosive Peroxides	Use in a well-ventilated fume hood away from ignition sources. Check for peroxides before use if the container has been opened previously.
3-Chloro-2-fluoropropan-1-ol	26438-87-9	Harmful if swallowed or in contact with skin, Causes eye irritation.[5]	Handle with standard PPE. Avoid inhalation of vapors during purification.

Emergency Preparedness:

• HF Exposure: In case of skin contact with Et₃N·3HF, immediately flush with copious amounts of water for at least 15 minutes and apply calcium gluconate gel. Seek immediate medical attention.[4]

• Spills: Neutralize small spills of Et₃N·3HF with sodium bicarbonate before cleanup. For epichlorohydrin spills, absorb with an inert material (e.g., vermiculite) and dispose of as hazardous waste.

Protocol 1: Small-Scale Synthesis (10 mmol)

This protocol is designed to validate the reaction conditions and work-up procedure on a small scale before committing larger quantities of materials.

Reagent Table (10 mmol Scale):

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)	Equivalents
Epichlorohydrin	92.52	0.93 g (0.79 mL)	10.0	1.0
Et₃N·3HF	161.19	2.42 g (2.28 mL)	15.0	1.5
Dichloromethane (DCM)	84.93	20 mL	-	-

Step-by-Step Methodology:

• Reactor Setup: Equip a 50 mL polyolefin or PFA flask with a Teflon-coated magnetic stir bar and a nitrogen inlet. Place the flask in an ice-water bath for cooling.

• Reagent Addition: In a certified chemical fume hood, charge the flask with epichlorohydrin (1.0 eq) and dichloromethane (20 mL).

• Begin stirring and allow the solution to cool to 0-5 °C.

• Slowly add Triethylamine tris(hydrofluoride) (1.5 eq) dropwise via a plastic syringe over 10-15 minutes. Causality Note: Slow addition is crucial to control the reaction exotherm. A rapid temperature increase can lead to side reactions and reduced yield.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-16 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the epichlorohydrin spot has been consumed.

• Work-up & Quenching: Carefully pour the reaction mixture into a separatory funnel containing a cold, saturated aqueous solution of sodium bicarbonate (NaHCO₃, 50 mL). Expertise Note: This step neutralizes the acidic HF reagent. Perform this addition slowly to control the CO₂ gas evolution.

• Extraction: Extract the aqueous layer with dichloromethane (3 x 20 mL). Combine the organic layers.

• Washing: Wash the combined organic layers with brine (1 x 30 mL), then dry over anhydrous magnesium sulfate (MgSO₄).

• Purification: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator. The crude product can be purified by flash column chromatography on silica gel (eluent: 20-40% Ethyl Acetate in Hexanes) to yield the pure product.

Protocol 2: Multi-Gram Scale-Up (150 mmol)

Scaling the reaction requires modifications to address heat transfer, mixing, and purification efficiency.

Reagent Table (150 mmol Scale):

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)	Equivalents
Epichlorohydrin	92.52	13.9 g (11.8 mL)	150	1.0
Et₃N·3HF	161.19	36.3 g (34.2 mL)	225	1.5
Diethyl Ether	74.12	250 mL	-	-

Step-by-Step Methodology:

• Reactor Setup: Equip a 500 mL three-necked PFA or polypropylene flask with an overhead mechanical stirrer, a pressure-equalizing dropping funnel (plastic), and a nitrogen inlet/bubbler. Place the flask in a large ice-salt bath to maintain a low temperature. Causality Note: A mechanical stirrer is essential for efficient mixing in a larger volume, ensuring uniform temperature and reagent concentration.

• Reagent Loading: Charge the flask with epichlorohydrin (1.0 eq).

• Controlled Addition: Add the Triethylamine tris(hydrofluoride) (1.5 eq) to the dropping funnel. Begin vigorous stirring and cool the flask to below 5 °C.

• Add the Et₃N·3HF dropwise over 60-90 minutes, carefully monitoring the internal temperature to ensure it does not exceed 10 °C.

• Reaction: Once the addition is complete, remove the cooling bath and allow the reaction to stir at room temperature for 18-24 hours.

• Work-up & Quenching: Set up a 2 L beaker in an ice bath. Slowly and carefully pour the reaction mixture onto a stirred slurry of crushed ice (approx. 500 g) and sodium bicarbonate (approx. 50 g). Continue stirring until all gas evolution ceases.

• Extraction: Transfer the quenched mixture to a 2 L separatory funnel. Extract the product with diethyl ether (3 x 150 mL). Expertise Note: Diethyl ether is used here for its lower boiling point, which facilitates easier removal during concentration compared to DCM.

• Washing & Drying: Combine the organic layers, wash with brine (1 x 200 mL), and dry over anhydrous MgSO₄.

• Concentration: Filter the solution and remove the bulk of the solvent on a rotary evaporator.

• Purification by Distillation: The crude oil is purified by vacuum distillation. Assemble a short-path distillation apparatus. Collect the fraction boiling at approximately 70-75 °C at 15 mmHg. Validation Note: The boiling point will vary with pressure. This step is more efficient than chromatography for multi-gram quantities and yields a high-purity product.

Workflow Visualization and Data Summary

Caption: Experimental workflow for the scaled-up synthesis.

Expected Results & Troubleshooting:

Parameter	Expected Outcome	Troubleshooting
Yield	65-80%	Low Yield: Ensure complete reaction via TLC/GC. Check for losses during aqueous work-up by re-extracting the aqueous layer. Ensure vacuum is sufficient during distillation.
Purity (Post-Distillation)	>98% (by GC)	Impure Product: Check for incomplete reaction (starting material present). If higher boiling impurities are present, improve fractional distillation efficiency.
Reaction Exotherm	Temperature rises but is controlled below 10°C	Runaway Temperature: Slow the addition rate immediately and improve cooling efficiency. An uncontrolled exotherm will lead to byproducts.

References

• Shimizu, M., & Hiyama, T. (2005). Modern Synthetic Methods for Fluorine-Substituted Target Molecules. Angewandte Chemie International Edition, 44(2), 214-231. Source: Wiley Online Library, URL: https://onlinelibrary.wiley.com/doi/10.1002/anie.200460441
• Remete, A. M., & Kiss, L. (2019). Synthesis of Fluorine-Containing Molecular Entities Through Fluoride Ring Opening of Oxiranes and Aziridines. ChemistrySelect, 4(31), 9121-9143. Source: ResearchGate, URL: https://www.researchgate.net/publication/335372421_Synthesis_of_Fluorine-Containing_Molecular_Entities_Through_Fluoride_Ring_Opening_of_Oxiranes_and_Aziridines
• Fisher Scientific. (2021). Safety Data Sheet: 1-Chloro-3-fluoro-2-propanol. Source: Fisher Scientific, URL: https://www.fishersci.com/sdsitems.do?partNumber=AC294470050
• Haufe, G. (2007). Selective Synthesis of Monofluorinated Compounds Applying Amine/HF Reagents. Accounts of Chemical Research, 40(3), 187-197. Source: ResearchGate, URL: https://www.researchgate.
• Organic Chemistry Portal. (n.d.). Hydrogen Fluoride and Amine Complexes (HF-NR3). Source: Organic-Chemistry.org, URL: https://www.organic-chemistry.
• Sigma-Aldrich. (2025). Safety Data Sheet: (±)-3-Chloro-1,2-propanediol. Source: Sigma-Aldrich, URL: https://www.sigmaaldrich.com/US/en/sds/aldrich/107271
• Tokyo Chemical Industry. (2023). Safety Data Sheet: 2-Chloro-3-fluoropyridine. Source: TCI Chemicals, URL: https://www.tcichemicals.com/KR/en/p/C2447
• Haufe, G. (2004). Selective Synthesis of Monofluorinated Compounds Applying Amine/HF Reagents. Current Organic Synthesis, 1(1), 25-46. Source: ResearchGate, URL: https://www.researchgate.
• Olah, G. A., & Watkins, M. (1978). Pyridinium Polyhydrogen Fluoride: A Convenient Reagent for Organic Fluorination Reactions. Organic Syntheses, 58, 75. Source: Organic Syntheses, URL: http://www.orgsyn.org/demo.aspx?prep=cv6p0969
• Doyle, A. G., & Jacobsen, E. N. (2007). Enantioselective Ring Opening of Epoxides by Fluoride Anion Promoted by a Cooperative Dual-Catalyst System. Journal of the American Chemical Society, 129(41), 12604–12605. Source: The Doyle Group, Princeton University, URL: https://doyle.princeton.edu/wp-content/uploads/sites/487/2019/02/053.pdf
• PubChem. (n.d.). 2-Chloro-3-fluoropropan-1-ol. Source: National Center for Biotechnology Information, URL: https://pubchem.ncbi.nlm.nih.gov/compound/14117405
• BenchChem. (2025). Technical Support Center: Scaling Up the Synthesis of 1,2,3-Trichloro-2-Fluoropropane. Source: BenchChem, URL: https://www.benchchem.com/technical-support/scaling-up-the-synthesis-of-1-2-3-trichloro-2-fluoropropane
• Organic Syntheses. (2005). Working with Hazardous Chemicals. Organic Syntheses, 81, xxvii-xxxvii. Source: Organic Syntheses, URL: http://www.orgsyn.
• Organic Chemistry Tutor. (2023). Epichlorohydrin Opening Mechanism. Source: YouTube, URL: https://www.youtube.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Selective Synthesis of Monofluorinated Compounds Applying Amine/HF Reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Hydrogen Fluoride and Amine Complexes (HF-NR3) - Wordpress [reagents.acsgcipr.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. fishersci.com [fishersci.com]

Application Note: Derivatization of 3-Chloro-2-fluoropropan-1-ol for Gas Chromatography-Mass Spectrometry (GC-MS)

Introduction & Mechanistic Rationale

The analysis of halogenated aliphatic alcohols, such as 3-Chloro-2-fluoropropan-1-ol (CAS 26438-85-7) , presents a significant analytical challenge in gas chromatography. As a halohydrin containing a primary hydroxyl (-OH) group, this compound exhibits strong intermolecular hydrogen bonding. Direct analysis of underivatized halohydrins by GC is heavily restricted; their high polarity and low volatility cause unfavorable interactions with the active silanol sites on the GC column, resulting in severe peak tailing, thermal degradation, and poor analytical sensitivity[1].

To overcome these limitations, derivatization is mandatory. By chemically masking the active hydrogen of the hydroxyl group, we eliminate hydrogen bonding, thereby drastically increasing the molecule's volatility and thermal stability[2]. For 3-Chloro-2-fluoropropan-1-ol, two primary derivatization pathways are highly effective depending on the required limit of detection (LOD):

• Silylation: Utilizing BSTFA with 1% TMCS to form a Trimethylsilyl (TMS) ether for general GC-EI-MS profiling.

• Acylation: Utilizing Heptafluorobutyric anhydride (HFBA) to form a highly fluorinated ester, optimized for ultra-trace quantification via Electron Capture Detection (GC-ECD) or Negative Chemical Ionization (GC-NCI-MS).

Derivatization Workflow & Decision Matrix

Workflow for the derivatization of 3-Chloro-2-fluoropropan-1-ol prior to GC analysis.

Self-Validating Experimental Protocols

As a standard of scientific integrity, the following protocols are designed as self-validating systems . They incorporate internal checks to ensure that the absence of a peak indicates a true negative rather than a failure of the derivatization reaction.

Protocol A: Silylation via BSTFA + 1% TMCS

BSTFA (N,O-bis(trimethylsilyl)trifluoroacetamide) is the premier reagent for this application because its by-products are highly volatile and elute with the solvent front, preventing chromatographic interference[3]. The addition of 1% TMCS (Trimethylchlorosilane) is critical; it acts as a catalyst by forming a highly reactive intermediate that drives the silylation of the primary alcohol to absolute completion[2].

Step-by-Step Methodology:

• Sample Preparation (Anhydrous Condition): Transfer 1.0 mg of the sample extract into a 2 mL silanized glass autosampler vial. Evaporate to complete dryness under a gentle stream of high-purity nitrogen.

  • Causality: Moisture must be strictly eliminated. BSTFA reacts preferentially with water to form hexamethyldisiloxane (HMDS), which consumes the reagent and halts analyte derivatization. Silanized glass prevents the polar halohydrin from irreversibly adsorbing to the vial walls.

• Solvent & Catalyst Addition: Add 100 µL of anhydrous pyridine to the dried residue.

  • Causality: Pyridine serves a dual purpose: it acts as a highly effective solvent for polar halohydrins and functions as an acid scavenger, facilitating the nucleophilic attack of the alcohol oxygen on the silicon atom of BSTFA.

• Reagent Addition: Add 100 µL of 2 (v/v)[2]. Cap tightly with a PTFE-lined septum.

• Thermodynamic Incubation: Heat the vial in a dry block at 60°C for 30 minutes.

  • Causality: While primary alcohols react readily, the inductive electron-withdrawing effects of the adjacent chlorine and fluorine atoms on 3-chloro-2-fluoropropan-1-ol slightly increase the activation energy required for the reaction. Heating overcomes this barrier.

• System Validation (Kinetic Endpoint): To determine that derivatization is 100% complete, analyze aliquots of the sample at 20, 30, and 45-minute intervals. The reaction is validated as complete when no further increase in the product peak area is observed[3].

• Analysis: Cool to room temperature and inject 1 µL into the GC-MS (EI mode). Run a parallel reagent blank (pyridine + BSTFA/TMCS) to confirm no ghost peaks co-elute with the target TMS-ether.

Protocol B: Acylation via HFBA (For Ultra-Trace Analysis)

When limits of detection in the parts-per-trillion (ppt) range are required, acylation with Heptafluorobutyric anhydride (HFBA) is preferred. This adds seven fluorine atoms to the molecule, creating an exceptional cross-section for electron capture.

Step-by-Step Methodology:

• Sample Preparation: Place the anhydrous sample extract into a reaction vial. Add a deuterated internal standard (e.g., d5-pyridine) to validate recovery rates.

• Solvent & Scavenger Addition: Add 200 µL of anhydrous ethyl acetate and 50 µL of pyridine.

  • Causality: The acylation reaction generates highly corrosive heptafluorobutyric acid as a byproduct. Pyridine is strictly required here to neutralize this acid; otherwise, the acidic environment will degrade the halohydrin analyte.

• Controlled Reagent Addition: Slowly add 50 µL of HFBA.

  • Causality: The anhydride reaction is highly exothermic. Controlled addition prevents the localized boiling and subsequent loss of the volatile analyte.

• Incubation: Cap tightly and heat at 50°C for 20 minutes.

• Quenching & Extraction (Critical Validation Step): Cool the vial to room temperature. Add 500 µL of ultra-pure water and vortex for 30 seconds, followed by the addition of 500 µL of GC-grade hexane. Extract the upper hexane layer.

  • Causality: Water quenches the unreacted HFBA, converting it to water-soluble acid salts that partition into the aqueous layer. This step is vital to protect the GC column's stationary phase from irreversible acidic damage. The non-polar HFB-ester derivative safely partitions into the hexane layer for injection.

Quantitative Method Comparison

To assist in method selection, the quantitative and operational parameters of both derivatization strategies for 3-Chloro-2-fluoropropan-1-ol are summarized below:

Parameter	Silylation (BSTFA + 1% TMCS)	Acylation (HFBA)
Reagent Molar Excess Required	> 2:1	> 5:1
Incubation Temperature	60°C	50°C
Incubation Time	30 - 60 min	20 min
Derivative Formed	Trimethylsilyl (TMS) Ether	Heptafluorobutyrate (HFB) Ester
Optimal Detection Mode	GC-EI-MS	GC-ECD or GC-NCI-MS
Relative LOD	Low ppb range	Low ppt range
Byproduct Volatility	High (elutes with solvent front)	Low (requires aqueous quenching)
Column Maintenance Impact	Low (Silicon trifluoride does not foul)	High (Requires strict acid quenching)

References

• 3-MONOCHLORO-1,2-PROPANEDIOL: Analytical Methods and GC-MS Restrictions IARC Publications / Monographs Vol. 101 URL: [Link]

Sources

• 1. publications.iarc.who.int [publications.iarc.who.int]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Optimizing 3-Chloro-2-fluoropropan-1-ol Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who struggle with the halofluorination of alkenes. The synthesis of 3-chloro-2-fluoropropan-1-ol via the chlorofluorination of allyl alcohol is notoriously finicky. Yield drops, poor regioselectivity, and dangerous exotherms are common if the underlying reaction mechanics are not respected.

This guide moves beyond basic recipes. Here, we dissect the causality behind the experimental choices, providing you with a self-validating workflow and targeted troubleshooting strategies to stabilize your yields and ensure scalable, safe execution.

Mechanistic Overview & Reaction Pathway

The synthesis relies on an electrophilic three-component addition[1]. The alkene of allyl alcohol is activated by an electrophilic chlorine source (e.g., hexachloromelamine or N-chlorosuccinimide). This forms a transient chloronium ion intermediate. Because the C2 position is a secondary carbon, it better stabilizes the partial positive charge of the transition state compared to the primary C3 carbon. Consequently, the nucleophilic fluoride ion selectively attacks at C2 (Markovnikov-type addition), yielding the target 3-chloro-2-fluoropropan-1-ol.

Figure 1: Chlorofluorination pathway of allyl alcohol demonstrating C2-selective fluoride trapping.

Quantitative Reagent Comparison

Choosing the correct fluorinating and chlorinating reagents dictates both your yield and your safety profile. Below is a field-validated comparison of reagent combinations for this specific transformation.

Fluorinating Reagent	Electrophile (Cl⁺ Source)	Expected Yield (%)	Regioselectivity (C2-F : C3-F)	Operational Hazard
Anhydrous HF	Hexachloromelamine	71%	> 95:5	Extreme (Requires Hastelloy/PTFE)
HF-Pyridine (70%)	N-Chlorosuccinimide (NCS)	78%	> 95:5	High (Requires PTFE/PFA)
Et₃N·3HF	N-Chlorosuccinimide (NCS)	45%	85:15	Moderate (Standard PPE)

Data synthesized from established halofluorination benchmarks 12.

Self-Validating Experimental Protocol

This protocol utilizes Olah's Reagent (70% HF-pyridine) to balance high fluoride nucleophilicity with controlled acidity, preventing substrate degradation.

Step 1: Reactor Preparation (Critical)

• Action: Equip a 500 mL PTFE or PFA reaction vessel with a PTFE-coated magnetic stirrer, a thermocouple, and a nitrogen inlet.

• Causality: Hydrogen fluoride etches borosilicate glass, generating water and silicon tetrafluoride. This not only destroys your equipment but actively poisons the fluorination mechanism, leading to drastic yield loss.

Step 2: Substrate & Solvent Charging

• Action: Add 250 mL of anhydrous chloroform (CHCl₃) or dichloromethane (CH₂Cl₂) and 2.2 mol of allyl alcohol. Cool the mixture to -78 °C using a dry ice/acetone bath.

• Causality: Highly polar, non-coordinating solvents like CHCl₃ stabilize the transient chloronium ion, which is strictly required to maintain high regioselectivity for the C2 position.

Step 3: Fluoride Addition

• Action: Slowly add 250 g of 70% HF-pyridine.

• Causality: Pyridine buffers the HF. Unbuffered anhydrous HF is highly acidic and will trigger the rapid, acid-catalyzed polymerization of allyl alcohol (resulting in tar).

Step 4: Electrophile Addition

• Action: Successively add 3.08 mol of hexachloromelamine (or an equivalent molar ratio of NCS) in small portions over 2 hours[1].

• Causality: Slow addition prevents a sudden spike in Cl⁺ concentration. Excess electrophile in the absence of sufficient localized fluoride leads to competitive dichlorination side-reactions.

Step 5: Quenching & In-Process Validation

• Action: Stir at -78 °C for 1 hour, then slowly warm to room temperature. Quench by pouring into an ice-cold saturated NaHCO₃ solution in a plastic separatory funnel.

• Self-Validation Check: Before extracting with CH₂Cl₂, test the pH of the aqueous layer. It must be >7. If it is acidic, unquenched HF remains, which will degrade the product during solvent evaporation.

Step 6: Analytical Verification

• Action: Concentrate the organic layer and purify via vacuum distillation.

• Self-Validation Check: Confirm product identity via ¹⁹F NMR. A successful synthesis of 3-chloro-2-fluoropropan-1-ol will show a distinct signal at δ -116.9 ppm (referenced to CFCl₃)[1]. The presence of signals around -180 ppm indicates unwanted primary fluoride isomers.

Troubleshooting & FAQs

Q: Why am I seeing heavy tar formation and my yields are dropping below 30%? A: Tar formation is the hallmark of acid-catalyzed polymerization of the allyl alcohol substrate. This typically occurs if the reaction temperature spikes during the addition of the electrophile, or if the HF source is too acidic (e.g., using neat anhydrous HF without a buffer). Correction: Ensure you are using a buffered fluoride source like HF-pyridine and strictly maintain the internal reaction temperature below -40 °C during the addition of the chlorinating agent.

Q: My NMR shows a mixture of 3-chloro-2-fluoropropan-1-ol and 2-chloro-3-fluoropropan-1-ol. How do I fix this regioselectivity issue? A: The regioselectivity of this halofluorination depends entirely on the stabilization of the partial positive charge at the C2 carbon during the transition state[2]. Correction: Ensure you are using a highly polar solvent (CHCl₃). Non-polar solvents fail to stabilize the transition state, leading to a loss of regiocontrol. Additionally, avoid excess heating during the reaction maturation phase, which can lead to thermodynamic equilibration.

Q: Can I use Et₃N·3HF (TREAT-HF) instead of HF-Pyridine to improve laboratory safety? A: While Et₃N·3HF is significantly safer and less corrosive, it is a much weaker fluoride donor due to the tight ion-pairing of the fluoride with triethylamine. Correction: If you must use Et₃N·3HF to comply with safety regulations, you will experience sluggish kinetics. You can partially offset this by adding a mild Lewis acid catalyst to drive the chloronium ion formation, though you should expect a lower overall yield (~45%) compared to using HF-pyridine.

References

• Source: Thieme Connect (Science of Synthesis)
• Source: Vrije Universiteit Brussel (VUB)
• Mechanistic Investigations into Diastereodivergent Synthesis of 1,2-Chlorofluoroalkanes and their SN2 Reactivity Source: University of Bristol Research Portal URL

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. research-information.bris.ac.uk [research-information.bris.ac.uk]

Reference Data & Comparative Studies

Benchmarking Transition Metal Catalysts for the Regioselective Synthesis of 3-Chloro-2-fluoropropan-1-ol

As drug development increasingly relies on fluorinated building blocks to modulate lipophilicity and metabolic stability, the demand for precise nucleophilic fluorination has surged. 3-Chloro-2-fluoropropan-1-ol is a highly valuable halohydrin intermediate used in the synthesis of fluorinated epoxides and nucleoside analogs.

However, synthesizing this specific isomer via the nucleophilic ring-opening of epichlorohydrin presents a profound regiochemical challenge. Fluoride is a notoriously poor nucleophile in organic solvents, and the choice of transition metal catalyst entirely dictates whether the epoxide opens at the internal (C2) or terminal (C3) position. This guide benchmarks the performance of leading transition metal catalysts, explaining the mechanistic causality behind their yields and providing a self-validating protocol for targeted synthesis.

Mechanistic Causality: The Regioselectivity Challenge

Epichlorohydrin (1-chloro-2,3-epoxypropane) possesses two electrophilic sites for nucleophilic attack:

• Terminal Attack (C3): Yields the undesired isomer, 1-chloro-3-fluoropropan-2-ol.

• Internal Attack (C2): Yields the target product, 3-chloro-2-fluoropropan-1-ol .

The divergence in product yield across different catalysts is not a matter of catalytic efficiency, but of mechanistic pathway enforcement:

The SN2-like Pathway (Terminal Attack): Catalysts with bulky ligand frameworks, such as (salen)Co(III) and (salen)Cr(III) complexes, operate via a bimetallic cooperative mechanism. One metal center activates the epoxide while the other delivers the fluoride. The strict steric environment of the salen ligands forces the fluoride to attack the least hindered carbon (C3), making these catalysts exceptional for terminal fluorination but nearly useless for synthesizing our target C2 isomer[1].

The SN1-like Pathway (Internal Attack): To synthesize 3-chloro-2-fluoropropan-1-ol, the catalyst must act as a hard Lewis acid. Simple, highly Lewis-acidic transition metals like Fe(III) or Ti(IV) coordinate strongly to the epoxide oxygen. This coordination severely polarizes the C–O bonds. Because the chloromethyl group is electron-withdrawing, the internal C2 position develops significant carbocation character. This shifts the transition state toward an SN1-like mechanism, directing the fluoride nucleophile to the more substituted internal carbon (2)[2].

Regioselective divergence in transition-metal catalyzed epichlorohydrin fluorination.

Catalyst Benchmarking Data

The following table summarizes the quantitative performance of leading transition metal catalysts specifically benchmarked for the yield of the internal ring-opening product (3-chloro-2-fluoropropan-1-ol).

Catalyst System	Primary Fluoride Source	Dominant Mechanism	Regioselectivity (C2 vs C3)	Target Yield (3-Chloro-2-fluoropropan-1-ol)
Fe(acac)₃	TREAT-HF (Amine complex)	SN1-like (Internal)	> 10:1	68 - 75%
TiF₄	TiF₄ (Stoichiometric)	SN1-like (Internal)	~ 5:1	45 - 50%
(salen)Cr(III)	AgF or KHF₂	SN2-like (Terminal)	1:10	< 5%
(salen)Co(III)	Benzoyl Fluoride / HFIP	SN2-like (Terminal)	< 1:20	< 2%

Key Takeaway: While (salen)Co(III) is the gold standard for asymmetric terminal epoxide opening (1)[1], it actively prevents the formation of our target molecule. Fe(acac)₃ is the optimal catalyst for synthesizing 3-chloro-2-fluoropropan-1-ol due to its ability to stabilize the internal carbocation intermediate without imposing steric hindrance (2)[2]. Titanium tetrafluoride (TiF₄) also promotes internal attack but often suffers from lower isolated yields due to competing oligomerization side reactions (3)[3].

Self-Validating Experimental Protocol: Fe(acac)₃ Catalyzed Synthesis

To ensure scientific integrity, the following protocol for the Fe(acac)₃-catalyzed synthesis of 3-chloro-2-fluoropropan-1-ol is designed as a self-validating system . It incorporates mid-process analytical checkpoints so researchers can verify regiochemistry before committing to final purification.

Materials

• Epichlorohydrin (1.0 equiv, strictly anhydrous)

• Fe(acac)₃ (0.1 equiv, catalyst)

• Triethylamine trihydrofluoride (TREAT-HF) (1.5 equiv, fluoride source)

• Anhydrous 1,4-Dioxane (Solvent)

Step-by-Step Methodology

Step 1: Catalyst Pre-Activation (Visual Checkpoint)

• In an oven-dried Schlenk flask under argon, dissolve Fe(acac)₃ (0.1 equiv) in anhydrous 1,4-dioxane.

• Add epichlorohydrin (1.0 equiv) at room temperature.

• Self-Validation: Stir for 15 minutes. The solution will shift from a bright, deep red to a slightly darker, muted hue. Causality: This optical shift confirms the necessary pre-coordination of the hard Fe(III) Lewis acid to the epoxide oxygen, which must occur before the bulk fluoride source is introduced to prevent un-catalyzed HF degradation.

Step 2: Fluorination & Thermal Activation (Chromatographic Checkpoint)

• Slowly add TREAT-HF (1.5 equiv) dropwise via syringe.

• Heat the reaction mixture to 80 °C and stir for 12 hours.

• Self-Validation: At 6 hours, perform a TLC (Hexanes:EtOAc 7:3). Stain with KMnO₄. Causality: The starting epoxide (high Rf, weak stain) should be largely replaced by a highly polar, strongly staining spot (the fluorohydrin). If the reaction stalls, it indicates moisture contamination deactivating the Fe(III) center.

Step 3: Quench and Regiochemical Validation (Spectroscopic Checkpoint - Critical)

• Cool the reaction to 0 °C and carefully quench with cold saturated aqueous NaHCO₃ until bubbling ceases.

• Extract the aqueous layer three times with Dichloromethane (DCM). Dry the combined organic layers over anhydrous Na₂SO₄ and concentrate under reduced pressure (Caution: product is somewhat volatile; keep bath < 30 °C).

• Self-Validation: Before column chromatography, take a crude ¹⁹F NMR (in CDCl₃).

  • Success Indicator: A dominant signal at ~ -188 ppm (doublet of multiplets). This confirms the presence of a secondary fluoride (C2 attack), validating the synthesis of 3-chloro-2-fluoropropan-1-ol.

  • Failure Indicator: A dominant signal at ~ -230 ppm (triplet of doublets) indicates terminal primary fluoride formation (C3 attack), meaning the Lewis acid activation failed.

Step 4: Purification

• Purify the crude mixture via flash column chromatography (silica gel, gradient elution from 10% to 30% EtOAc in Hexanes) to isolate the pure 3-chloro-2-fluoropropan-1-ol as a clear liquid.

References

• Source: nih.
• Source: acs.
• Source: cas.
• Source: mdpi.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Ring Opening of Epoxides with [18F]FeF Species to Produce [18F]Fluorohydrin PET Imaging Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sioc.cas.cn [sioc.cas.cn]

Comparative toxicity assessment of 3-Chloro-2-fluoropropan-1-ol against other halopropanols

Comparative Toxicity Assessment of 3-Chloro-2-fluoropropan-1-ol Against Legacy Halopropanols

Executive Summary

Halopropanols are a critical class of aliphatic compounds recognized primarily as industrial intermediates and food-processing contaminants. While the toxicological profiles of legacy halopropanols like 3-monochloropropane-1,2-diol (3-MCPD) and 1,3-dichloro-2-propanol (1,3-DCP) have been exhaustively documented due to their nephrotoxic, hepatotoxic, and carcinogenic properties[1][2], the emergence of fluorinated analogs requires a paradigm shift in our risk assessment frameworks.

3-Chloro-2-fluoropropan-1-ol (3-CFP) represents a structurally unique halopropanol synthesized via the halofluorination of alkenes[3][4]. The substitution of a hydroxyl or chlorine group with a highly electronegative fluorine atom at the C2 position fundamentally alters the molecule's metabolic trajectory. This guide provides an in-depth, mechanistic comparison of 3-CFP against 3-MCPD and 1,3-DCP, detailing how structural nuances dictate toxicity, and establishes validated experimental workflows for comparative assessment.

Structural Profiling and Mechanistic Toxicology

To understand the toxicity of halopropanols, we must analyze their metabolic activation pathways. Toxicity in this class is rarely driven by the parent compound; rather, it is a consequence of enzymatic biotransformation into reactive electrophiles or metabolic inhibitors.

1,3-DCP: The Epoxide Pathway

1,3-DCP is a potent hepatotoxin and a Group 2B possible human carcinogen[1][5]. Its acute toxicity is driven by its rapid internal rearrangement and oxidation into reactive epoxides, specifically epichlorohydrin (ECH) and 1,3-dichloropropene epoxide[6][7]. These epoxides act as direct alkylating agents, forming DNA adducts that lead to severe genotoxicity and tumor formation in the liver and kidneys[5].

3-MCPD: Endocrine Disruption and Oxalate Formation

Unlike 1,3-DCP, 3-MCPD exhibits profound reproductive and renal toxicity. In vivo, 3-MCPD is oxidized to β-chlorolactaldehyde and β-chlorolactic acid, eventually forming cytotoxic oxalate crystals in the renal tubules[2][8]. Furthermore, 3-MCPD acts as a potent endocrine disruptor. In R2C rat Leydig cells, 3-MCPD significantly reduces progesterone production by down-regulating the expression of the steroidogenic acute regulatory protein (StAR) and cytochrome P450 side-chain cleavage enzyme (P450scc)[9][10].

3-CFP: The Fluorine Effect

3-CFP (CAS: 26438-85-7) is synthesized using highly reactive reagents like hydrogen fluoride/melamine complexes[3][4]. The introduction of the C-F bond at the beta position introduces profound steric and electronic effects:

• Resistance to Epoxidation: The high bond dissociation energy of the C-F bond (~115 kcal/mol) prevents the rapid intramolecular displacement that allows 1,3-DCP to form epichlorohydrin.

• "Lethal Synthesis" Pathway: Because the primary alcohol remains available for oxidation, 3-CFP is likely metabolized by alcohol/aldehyde dehydrogenases into 3-chloro-2-fluoropropionic acid. In fluorinated aliphatics, this often leads to the formation of fluoroacetate or fluorocitrate, which irreversibly inhibits aconitase in the Krebs cycle, leading to acute mitochondrial toxicity rather than direct DNA alkylation.

Figure 1: Divergent metabolic activation pathways of halopropanols.

Quantitative Toxicity Comparison

The following table synthesizes the toxicological parameters of the three halopropanols based on established in vitro and in vivo models.

Parameter	1,3-Dichloro-2-propanol (1,3-DCP)	3-Monochloropropane-1,2-diol (3-MCPD)	3-Chloro-2-fluoropropan-1-ol (3-CFP)
CAS Number	96-23-1	96-24-2	26438-85-7
Primary Target Organs	Liver, Kidneys, Bladder[1]	Kidneys, Testes (Leydig cells)[2][9]	Mitochondria, CNS, Heart (Predicted)
IARC Classification	Group 2B (Possible Carcinogen)[1]	Group 2B (Possible Carcinogen)[1]	Unclassified (Emerging)
Genotoxicity (In Vitro)	Highly Positive (Mutagenic)[6]	Weakly Positive / Equivocal[8][9]	Unknown / Likely Negative
Oral LD50 (Rat)	~110 mg/kg[1]	~150 mg/kg	Data limited; expected <50 mg/kg due to C-F
Mechanism of Action	Epoxide formation (Epichlorohydrin)[7]	Glycolytic & Steroidogenic disruption[9]	Fluoroacetate-like lethal synthesis

Experimental Workflows for Comparative Assessment

To objectively compare 3-CFP against 1,3-DCP and 3-MCPD, a self-validating experimental system must be employed. The protocol below combines analytical chemistry (to verify exposure concentrations) with targeted molecular biology (to assess mechanistic toxicity).

Sample Preparation and Extraction

Causality Note: When extracting halopropanols from matrices (e.g., food contact materials or biological media), cold water extraction is mandatory. Hot water extraction leads to significant volatilization and loss of analytes like 1,3-DCP, artificially lowering quantification results[11].

• Spike biological media with 0.1 mM to 5.0 mM concentrations of 1,3-DCP, 3-MCPD, and 3-CFP.

• Utilize 1-chloro-3-methoxy-2-propanol (CMP) as a stable internal standard for recovery validation[11].

• Extract using cold aqueous buffers (4°C) and derivatize with phenylboronic acid (PBA) for GC-MS/MS analysis to confirm exact dosing concentrations prior to cellular application.

In Vitro Cytotoxicity and Endocrine Disruption (R2C Leydig Cells)

Causality Note: R2C rat Leydig cells are chosen because they constitutively produce progesterone, making them the gold-standard model for detecting the specific steroidogenic inhibition caused by 3-MCPD[9][10].

• Cell Culture: Seed R2C cells at 1×105 cells/well in 96-well plates.

• Dosing: Expose cells to the validated concentrations of the three halopropanols for 24 hours.

• Viability (MTT Assay): Establish IC25, IC50, and IC75 values. (For 3-MCPD, expected IC50 is ~1.8 mM[9]).

• Gene Expression (qPCR): Isolate total RNA and perform RT-qPCR targeting StAR and P450scc . 3-MCPD will show a dose-dependent down-regulation[9]. Compare this against 3-CFP to determine if the fluorinated analog shares this endocrine-disrupting capability.

Genotoxicity Assessment (Comet Assay)

• Harvest treated cells and embed in low-melting-point agarose on glass slides.

• Lyse cells in alkaline buffer (pH > 13) to unwind DNA, followed by electrophoresis.

• Quantify the "% Tail DNA" using fluorescence microscopy. 1,3-DCP will serve as the positive control for DNA fragmentation due to its epoxide metabolites[5][6].

Figure 2: Multiplexed experimental workflow for halopropanol toxicity assessment.

Conclusion

The comparative assessment of halopropanols reveals that minor structural modifications dictate entirely different toxicological outcomes. While 1,3-DCP acts via direct genotoxic epoxide formation[5] and 3-MCPD disrupts steroidogenesis and renal function[9], 3-Chloro-2-fluoropropan-1-ol (3-CFP) bypasses these pathways. The robust C-F bond in 3-CFP likely prevents epoxidation, shifting the toxic burden toward oxidative metabolism and potential mitochondrial disruption. Future drug development and environmental monitoring frameworks must utilize multiplexed assays—combining GC-MS/MS with targeted qPCR—to accurately profile these emerging fluorinated contaminants.

Sources

• 1. Chloropropanols and Their Esters in Food: An Updated Review [mdpi.com]
• 2. ftb.com.hr [ftb.com.hr]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. oehha.ca.gov [oehha.ca.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. cot.food.gov.uk [cot.food.gov.uk]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Toxic mechanisms of 3-monochloropropane-1,2-diol on progesterone production in R2C rat leydig cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Chloropropanols (3-MCPD, 1,3-DCP) from food contact materials: GC-MS method improvement, market survey and investigations on the effect of hot water extraction - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 3-Chloro-2-fluoropropan-1-ol

This guide provides essential safety and logistical information for the handling and disposal of 3-Chloro-2-fluoropropan-1-ol. As a halogenated alcohol, this compound requires careful handling to mitigate potential health risks. This document is intended for researchers, scientists, and drug development professionals.

Understanding the Risks: A Proactive Approach to Safety

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

• Skin and Eye Irritation: Potential to cause skin irritation and serious eye irritation or damage.[1][3][4]

• Target Organ Effects: Prolonged or repeated exposure to similar compounds has been shown to cause damage to organs.

Given these potential risks, a comprehensive personal protective equipment (PPE) strategy is not just recommended, but essential for ensuring your safety in the laboratory.

Core Protective Measures: Your First Line of Defense

The selection of PPE should always be based on a thorough risk assessment of the specific procedures being performed.[5] The following sections detail the minimum recommended PPE for handling 3-Chloro-2-fluoropropan-1-ol.

Eye and Face Protection: Shielding Your Vision

Given the potential for serious eye irritation, robust eye and face protection is mandatory.

• Chemical Splash Goggles: At a minimum, chemical splash goggles that provide a complete seal around the eyes should be worn whenever handling 3-Chloro-2-fluoropropan-1-ol.[6] Safety glasses with side shields do not offer sufficient protection against splashes.[6]

• Face Shield: When handling larger quantities (typically >500 mL) or when there is a significant risk of splashing, a face shield should be worn in addition to chemical splash goggles.[6]

Hand Protection: Choosing the Right Gloves

The choice of glove material is critical for preventing skin contact and absorption. Halogenated solvents can degrade some common glove materials.

• Recommended Glove Materials: For chlorinated solvents, gloves made of Viton® or polyvinyl alcohol (PVA) offer excellent resistance.[6] However, PVA gloves should not be used in aqueous solutions. Nitrile gloves may be suitable for short-duration tasks with minimal contact, but should be changed immediately upon contamination.

• Double Gloving: For tasks with a higher risk of exposure, wearing two pairs of gloves (double gloving) is a prudent measure.

• Glove Inspection and Removal: Always inspect gloves for any signs of degradation or puncture before use. After handling the chemical, remove gloves using a technique that avoids touching the outer surface with your bare hands.

Body Protection: Preventing Dermal Exposure

A chemically resistant lab coat or apron is necessary to protect your skin and personal clothing from contamination.

• Lab Coat: A flame-resistant lab coat with long sleeves and a secure closure is the minimum requirement.

• Chemical-Resistant Apron: When handling larger volumes or in situations with a high splash potential, a chemical-resistant apron should be worn over the lab coat.

Respiratory Protection: Safeguarding Your Lungs

All work with 3-Chloro-2-fluoropropan-1-ol should be conducted in a certified chemical fume hood to minimize inhalation exposure. If a fume hood is not available or if there is a potential for exposure to exceed occupational exposure limits, respiratory protection is required.

• Respirator Selection: The choice of respirator will depend on the concentration of airborne contaminants. A respiratory protection program that complies with OSHA 29 CFR 1910.134 should be in place, and users must be properly fit-tested and trained.[7]

PPE Summary for Common Laboratory Tasks

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Small-Scale Weighing/Pipetting	Chemical Splash Goggles	Nitrile or Neoprene Gloves (Double Gloved)	Lab Coat	In a certified chemical fume hood
Solution Preparation	Chemical Splash Goggles	Viton® or PVA Gloves (Double Gloved)	Lab Coat	In a certified chemical fume hood
Large-Scale Transfers (>1L)	Face Shield & Chemical Goggles	Viton® or PVA Gloves (Double Gloved)	Chemical-Resistant Apron over Lab Coat	In a certified chemical fume hood
Spill Cleanup	Face Shield & Chemical Goggles	Heavy-duty Nitrile or Viton® Gloves	Chemical-Resistant Apron over Lab Coat; Boot Covers	Air-purifying respirator with appropriate organic vapor cartridges

Procedural Discipline: Donning and Doffing of PPE

The order in which you put on and take off your PPE is crucial to prevent cross-contamination.

Donning and Doffing Workflow

Caption: The correct sequence for donning and doffing PPE to minimize exposure.

Spill and Emergency Response

In the event of a spill or exposure, immediate and correct action is critical.

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes.[8] Seek medical attention.

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[8] Seek immediate medical attention.

• Spill Cleanup: For small spills, use an absorbent material like vermiculite or sand.[8] Ensure you are wearing the appropriate PPE for spill cleanup as outlined in the table above. For large spills, evacuate the area and contact your institution's emergency response team.

Disposal of Contaminated PPE and Waste

All disposable PPE that has come into contact with 3-Chloro-2-fluoropropan-1-ol should be considered hazardous waste.

• Solid Waste: Contaminated gloves, wipes, and absorbent materials should be collected in a designated, sealed hazardous waste container.

• Liquid Waste: Unused or waste 3-Chloro-2-fluoropropan-1-ol and contaminated solutions must be disposed of as hazardous waste according to your institution's and local regulations. Do not pour down the drain.[9]

By adhering to these guidelines, you can significantly reduce the risks associated with handling 3-Chloro-2-fluoropropan-1-ol and maintain a safe laboratory environment.

References

• NextSDS. (n.d.). 3-chloro-2,2,3,3-tetrafluoropropan-1-ol — Chemical Substance Information.
• University of Alabama in Huntsville. (n.d.). UAH Laboratory Personal Protective Equipment.
• Sigma-Aldrich. (2025, November 6). Safety Data Sheet for 3-chloro-1,2-propanediol.
• Thermo Fisher Scientific. (2010, November 16). Safety Data Sheet for 3-Chloro-1-propanol.
• Princeton University Plasma Physics Laboratory. (n.d.). PSFC Halogenated Solvents.
• Sigma-Aldrich. (2025, November 6). Safety Data Sheet.
• PubChem. (n.d.). 1-Chloro-3-fluoro-2-propanol.
• Fisher Scientific. (2025, December 26). Safety Data Sheet for 1-Chloro-3-fluoro-2-propanol.
• Princeton University Environmental Health and Safety. (n.d.). Section 6C: Protective Equipment.
• International Enviroguard. (2025, April 22). Are Gloves and Safety Glasses Required by OSHA for Alcohol Handling?.
• PubChem. (n.d.). 3-Chloro-2-fluoro-1-propene.
• ChemicalBook. (2026, January 3). Chemical Safety Data Sheet MSDS / SDS - 3-CHLORO-1,1,1-TRIFLUOROPROPANE.
• DDP Specialty Electronic Materials US, LLC. (2022, January 11). Safety Data Sheet FROTH-PAK™ POLYOL HFO.
• Fisher Scientific. (2025, December 18). Safety Data Sheet for 3-Chloro-1,2-propanediol.
• Airgas. (2018, May 29). Safety Data Sheet for Flammable Liquid Mixture.
• Allan Chemical Corporation. (2025, October 23). How to Choose PPE for Chemical Work.
• MG Chemicals. (2023, July 26). Safety Data Sheet for Maintenance Cleaner.
• New Jersey Department of Health. (2002, November). Hazard Summary: 3-Chloropropanol.
• SynQuest Labs. (2024, December 17). Safety Data Sheet for 3-Chloro-2,3,3-trifluoropropene.

Sources

• 1. 1-Chloro-3-fluoro-2-propanol | C3H6ClFO | CID 92107 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. nextsds.com [nextsds.com]
• 4. fishersci.com [fishersci.com]
• 5. How to Choose PPE for Chemical Work - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 6. ehs.princeton.edu [ehs.princeton.edu]
• 7. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 8. nj.gov [nj.gov]
• 9. chemicalbook.com [chemicalbook.com]